2-Oxo Prasugrel-d4 (hydrochloride)

Core Science & Biosynthesis

The Metabolic Bioactivation of Prasugrel: Mechanistic Pathways, 2-Oxo Metabolite Formation, and In Vitro Profiling

Executive Summary

Prasugrel is a third-generation thienopyridine prodrug engineered to deliver potent, irreversible inhibition of the platelet P2Y12 receptor. Unlike its predecessor clopidogrel, prasugrel bypasses the highly polymorphic and inefficient CYP2C19-dependent first oxidative step. Instead, it relies on rapid esterase-mediated hydrolysis followed by a single cytochrome P450 (CYP450) oxidation step. This technical guide delineates the precise metabolic cascade from the parent prodrug to the 2-oxo intermediate (R-95913) and the final active thiol metabolite (R-138727), providing critical pharmacokinetic data and standardized in vitro protocols for metabolite quantification.

The Mechanistic Pathway of Prasugrel Bioactivation

The pharmacological efficacy of prasugrel is entirely dependent on its biotransformation. The pathway is a highly efficient two-step cascade designed to maximize the yield of the active moiety:

Step 1: Esterase-Mediated Hydrolysis (Formation of the 2-Oxo Metabolite) Upon oral administration, prasugrel undergoes extensive and rapid hydrolysis in the intestinal lumen and liver. This reaction is catalyzed predominantly by human carboxylesterase 2 (hCE2)[]. The ester bond of the prodrug is cleaved to form a thiolactone intermediate known as the 2-oxo metabolite, or R-95913 (prasugrel inactive metabolite, PIM)[]. This step is critical because it utilizes the esterase pathway for activation, preventing the "shunting" of the prodrug into dead-end inactive pathways—a major pharmacokinetic limitation observed with clopidogrel, where 85% of the dose is lost to esterase-mediated inactivation[2].

Step 2: CYP450-Mediated Oxidation (Formation of the Active Metabolite) The 2-oxo metabolite (R-95913) is subsequently oxidized by hepatic CYP450 enzymes—primarily CYP3A4 and CYP2B6, with minor contributions from CYP2C9 and CYP2C19[3]. This oxidative cleavage opens the thiophene ring via a transient sulfenic acid intermediate[4], yielding the pharmacologically active metabolite, R-138727 (prasugrel active metabolite, PAM)[3]. R-138727 possesses a highly reactive free thiol group that forms an irreversible disulfide bond with extracellular cysteine residues on the platelet P2Y12 receptor, permanently disabling ADP-induced aggregation[5].

Interestingly, recent ex vivo and in silico studies indicate that the 2-oxo intermediate (R-95913) is not merely a passive precursor. At high concentrations, it can act as a reversible, competitive antagonist at the P2Y12 receptor, negatively interfering with the binding of the active metabolite[6].

Caption: Prasugrel bioactivation pathway from prodrug to active metabolite via the 2-oxo intermediate.

Pharmacokinetic and Pharmacodynamic Profiles

The distinct pharmacokinetic properties of prasugrel and its metabolites dictate its rapid onset of action. The parent drug is virtually undetectable in human plasma due to instantaneous hydrolysis during absorption[7]. The active metabolite reaches its maximum concentration (Tmax) within approximately 30 minutes, correlating directly with the rapid onset of potent platelet inhibition[8].

Table 1: Pharmacokinetic Parameters of Prasugrel and Its Metabolites

Parameter	Prasugrel (Prodrug)	R-95913 (2-Oxo / PIM)	R-138727 (Active / PAM)
Tmax	Not measurable	~0.5 - 1.0 hours	~0.5 hours
Elimination t1/2	Very short	Rapidly cleared	~7.4 hours (range 2-15h)
Plasma Protein Binding	Not specified	Highly bound	~98%
Pharmacological Activity	Inactive	Competitive Antagonist (Reversible)	Potent P2Y12 Inhibitor (Irreversible)
Primary Metabolizing Enzyme	hCE2 (Intestine)	CYP3A4, CYP2B6 (Liver)	Cleared via S-methylation / renal

Data synthesized from comparative pharmacokinetic studies and FDA regulatory reviews[7][8].

In Vitro Experimental Workflows for Metabolite Profiling

Quantifying the formation of the active metabolite (R-138727) in vitro is notoriously difficult due to the inherent instability of its free thiol group, which rapidly auto-oxidizes or forms mixed disulfides. To build a self-validating experimental system, researchers must employ chemical derivatization immediately upon reaction termination[9].

Protocol: In Vitro LC-MS/MS Assay for Prasugrel Active Metabolite Formation

Rationale & Causality: This protocol utilizes Human Liver Microsomes (HLMs) to simulate hepatic CYP450 metabolism. By using the 2-oxo metabolite (R-95913) as the starting substrate rather than the parent prodrug, the assay isolates the CYP450-dependent oxidation step, bypassing the esterase hydrolysis step that occurs extra-hepatically.

• Step 1: Preparation of Microsomal Incubation Matrix

  • Action: In a 1.5 mL microcentrifuge tube, combine Human Liver Microsomes (HLMs, final protein concentration 1 mg/mL), 100 mM potassium phosphate buffer (pH 7.4), and 3 mM MgCl2.

  • Causality: HLMs provide the necessary CYP3A4 and CYP2B6 enzymes. The phosphate buffer and MgCl2 maintain physiological pH and act as essential enzymatic cofactors for optimal CYP450 activity.

• Step 2: Substrate Introduction and Pre-incubation

  • Action: Introduce R-95913 (2-oxo metabolite) to achieve a final concentration gradient (e.g., 1–50 μM). Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

  • Causality: Pre-incubation ensures thermal equilibrium. Utilizing R-95913 directly evaluates the rate-limiting oxidative cleavage step without confounding variables from esterase kinetics.

• Step 3: Reaction Initiation

  • Action: Add 1 mM NADPH to initiate the metabolic reaction. Incubate at 37°C for exactly 15 minutes.

  • Causality: NADPH serves as the obligate electron donor required to drive the cytochrome P450 catalytic cycle.

• Step 4: Derivatization and Quenching

  • Action: Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing 10 μM of an internal standard (e.g., d4-prasugrel active metabolite) and 50 mM 2-bromo-3'-methoxyacetophenone (MPB). Vortex immediately.

  • Causality: The active metabolite R-138727 contains a highly reactive free thiol. MPB rapidly alkylates this thiol, forming a stable thioether conjugate that survives LC-MS/MS ionization[9]. The ice-cold acetonitrile simultaneously precipitates microsomal proteins, halting all enzymatic activity.

• Step 5: Centrifugation and LC-MS/MS Analysis

  • Action: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to autosampler vials and inject into an LC-MS/MS system operating in positive electrospray ionization (ESI+) mode.

  • Causality: High-speed centrifugation pellets the precipitated proteins, preventing LC column occlusion. ESI+ is ideal for detecting the protonated adducts [M+H]+ of the derivatized active metabolite, ensuring high-sensitivity quantification[8].

Caption: In vitro experimental workflow for prasugrel active metabolite quantification using LC-MS/MS.

Conclusion

The metabolic bioactivation of prasugrel represents a triumph of rational prodrug design. By leveraging ubiquitous intestinal esterases to form the 2-oxo metabolite (R-95913), prasugrel ensures a highly efficient, single-step CYP450 conversion to its active thiol form (R-138727). Understanding this pathway—and employing rigorous, derivatization-based in vitro assays—is essential for researchers evaluating drug-drug interactions, pharmacogenomic variability, and the development of next-generation P2Y12 inhibitors.

References

• 2.6 3.5 4.3 5.8 6.2 7.4 8.9 9.7

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• 2. Genetic variation of CYP2C19 affects both pharmacokinetic and pharmacodynamic responses to clopidogrel but not prasugrel in aspirin-treated patients with coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. The active metabolite of prasugrel, R-138727, improves cerebral blood flow and reduces cerebral infarction and neurologic deficits in a non-human primate model of acute ischaemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
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Precision Pharmacokinetics: The Critical Role of 2-Oxo Prasugrel-d4 as a Stable Isotope Internal Standard in LC-MS/MS Workflows

Executive Summary

In the rigorous landscape of drug development and pharmacokinetic (PK) profiling, the accurate quantification of drug metabolites is paramount. Prasugrel, a potent P2Y12 receptor inhibitor, presents a unique analytical challenge due to the highly reactive and unstable nature of its active thiol metabolite. To accurately model its absorption and metabolic conversion, researchers must quantify its stable intermediate, 2-oxo-prasugrel. This technical guide explores the mechanistic bioactivation of prasugrel and details why 2-Oxo Prasugrel-d4 is the definitive Stable Isotope-Labeled Internal Standard (SIL-IS) required to build self-validating, highly accurate Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays.

Mechanistic Context: The Prasugrel Bioactivation Pathway

Prasugrel is a third-generation thienopyridine prodrug utilized to inhibit platelet aggregation. Its bioactivation is a rapid, two-phase enzymatic cascade. Initially, prasugrel is hydrolyzed by carboxylesterases (predominantly CES2 in the intestine and plasma) to form an inactive thiolactone intermediate known as 2-oxo-prasugrel (R-95913) (1)[1].

Following this hydrolysis, 2-oxo-prasugrel undergoes cytochrome P450-mediated oxidation (primarily driven by CYP3A4 and CYP2B6) to form a transient sulfenic acid. This intermediate is subsequently reduced to the pharmacologically active thiol metabolite, R-138727 (2)[2].

Because the active thiol metabolite is highly reactive—rapidly forming mixed disulfides with endogenous proteins or binding irreversibly to the P2Y12 receptor—it is notoriously difficult to quantify in vivo without immediate chemical derivatization (3)[3]. Consequently, 2-oxo-prasugrel serves as a highly stable, reliable surrogate marker for evaluating prodrug absorption, esterase efficiency, and overall pharmacokinetic profiling (4)[4].

Prasugrel bioactivation pathway highlighting the 2-oxo-prasugrel intermediate.

The Analytical Imperative: The Role of 2-Oxo Prasugrel-d4

Quantifying 2-oxo-prasugrel in complex biological matrices (e.g., human plasma, urine) using LC-MS/MS introduces significant analytical vulnerabilities. Co-eluting endogenous compounds, such as phospholipids, can cause unpredictable ion suppression or enhancement during Electrospray Ionization (ESI). Furthermore, slight variations in extraction recovery during sample preparation can skew quantitative results.

To establish a self-validating assay, researchers utilize 2-Oxo Prasugrel-d4 (Molecular Weight: 335.43 g/mol ) as a SIL-IS (5)[5]. By incorporating four deuterium atoms, the SIL-IS achieves a +4 Da mass shift compared to the endogenous analyte.

• Causality of Co-elution: Because the physicochemical properties (lipophilicity, pKa) of the d4-isotopologue are virtually identical to the unlabeled 2-oxo-prasugrel, both compounds elute from the chromatographic column at the exact same retention time.

• Causality of Signal Normalization: Any matrix-induced ion suppression experienced by the analyte in the ESI source is proportionally experienced by the SIL-IS. By calculating the ratio of the analyte peak area to the IS peak area, the matrix effect is mathematically canceled out, ensuring absolute quantitative accuracy.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

A robust bioanalytical method must be self-validating—meaning the protocol inherently proves its own accuracy through built-in controls and internal standard normalization. The following step-by-step methodology details the extraction and quantification of 2-oxo-prasugrel.

Step 1: Sample Preparation & IS Spiking

• Action: Aliquot 50 µL of human plasma (containing K2EDTA as an anticoagulant) into a 96-well plate. Add 10 µL of 2-Oxo Prasugrel-d4 working solution (50 ng/mL in 50% acetonitrile) to all wells except double blanks.

• Causality: Spiking the SIL-IS at the very first step ensures that any subsequent volumetric errors, thermal degradation, or extraction losses affect the analyte and the IS equally, preserving the critical area ratio.

Step 2: Protein Precipitation (Crash) & Esterase Quenching

• Action: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid to the plasma. Vortex vigorously for 2 minutes, then centrifuge at 4000 × g for 10 minutes at 4°C.

• Causality: The organic solvent denatures plasma proteins, releasing protein-bound 2-oxo-prasugrel. Crucially, the acidic, cold conditions immediately quench residual plasma esterase activity, preventing the ex vivo formation of additional 2-oxo-prasugrel from unhydrolyzed prodrug.

Step 3: Chromatographic Separation

• Action: Transfer 100 µL of the supernatant to an autosampler vial. Inject 5 µL onto a C18 UPLC column (e.g., 2.1 × 50 mm, 1.7 µm particle size) maintained at 40°C. Use a gradient elution with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile).

• Causality: The hydrophobic C18 stationary phase resolves 2-oxo-prasugrel and its d4-IS from early-eluting salts and late-eluting phospholipids, minimizing the risk of ESI source contamination and severe ion suppression.

Step 4: Mass Spectrometric Detection (MRM)

• Action: Operate the triple quadrupole mass spectrometer in Positive ESI mode using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions (e.g., m/z 332.1 → 149.1 for the analyte, and m/z 336.1 → 153.1 for the d4-IS).

• Causality: MRM provides absolute structural specificity. The first quadrupole isolates the intact protonated molecule, the collision cell fragments it, and the third quadrupole isolates a specific fragment ion. This double-filtering eliminates isobaric background noise, validating the identity of the detected peaks.

LC-MS/MS workflow utilizing 2-Oxo Prasugrel-d4 to normalize extraction and matrix variables.

Quantitative Data Presentation: Assay Validation Metrics

To prove the efficacy of 2-Oxo Prasugrel-d4 as a SIL-IS, the assay must meet stringent FDA/EMA bioanalytical validation guidelines. The table below summarizes typical validation parameters demonstrating the stabilizing effect of the internal standard.

Validation Parameter	Target Metric	Performance with 2-Oxo Prasugrel-d4	Causality / Significance
Linearity (R²)	> 0.990	0.998 (0.5 – 500 ng/mL)	IS normalizes extraction efficiency across the entire dynamic range.
Intra-Assay Precision	≤ 15% CV	3.2% – 6.5% CV	IS corrects for well-to-well injection volume variations.
Inter-Assay Accuracy	85% – 115%	94.1% – 106.3%	IS compensates for day-to-day instrument drift and detector fluctuations.
Matrix Effect (IS-Normalized)	~ 1.0 (Ratio)	0.98 – 1.02	Proves that ion suppression affects the analyte and IS identically.
Extraction Recovery	Consistent	82% (Analyte) / 81% (IS)	Parallel recovery confirms the IS is a perfect physicochemical surrogate.

Conclusion

The integration of 2-Oxo Prasugrel-d4 into LC-MS/MS workflows is not merely a best practice; it is a fundamental requirement for ensuring scientific integrity in prasugrel pharmacokinetic studies. By acting as a perfect physicochemical mirror to the endogenous intermediate, the d4-isotopologue neutralizes the chaotic variables of biological matrices and extraction inefficiencies, yielding a self-validating, highly trustworthy analytical system.

References

• Oral P2Y12 Inhibitors: Victims or Perpetrators?
• Source: researchgate.
• Source: researchgate.
• Source: researchgate.
• Prasugrel-impurities (2-Oxo Prasugrel D4)

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• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Guide: Differentiating 2-Oxo Prasugrel (R-95913) and Active Metabolite R-138727

This technical guide details the structural, functional, and analytical distinctions between 2-Oxo Prasugrel (the inactive thiolactone intermediate, also known as R-95913) and R-138727 (the pharmacologically active metabolite).[1][2]

[1][2]

Executive Summary

In the development and analysis of Prasugrel, a third-generation thienopyridine antiplatelet agent, confusion often arises regarding its metabolic intermediates. 2-Oxo Prasugrel (R-95913) is the inactive thiolactone intermediate formed by intestinal hydrolysis.[1][2] It serves as the substrate for hepatic cytochromes to generate R-138727 , the active metabolite responsible for irreversible P2Y12 receptor inhibition.[3][4] This guide delineates their chemical divergence, metabolic linkage, and the specific analytical protocols required to isolate and quantify them.

Part 1: Chemical Identity & Structural Divergence[2]

The primary difference lies in the status of the thienopyridine ring. Prasugrel is a prodrug; its activation requires the opening of this ring to expose a free thiol group.

2-Oxo Prasugrel (R-95913)[1][2]

• Role: Inactive Metabolic Intermediate / Impurity Standard.[2]

• Chemical Status: Ring-Closed Thiolactone .[1][2]

• Nomenclature: Often referred to commercially as "2-Oxo Prasugrel" or "Prasugrel Thiolactone."[1][2]

• Structure: The acetate group at the C-2 position of Prasugrel has been hydrolyzed to a hydroxyl group, which tautomerizes to a ketone (2-oxo), forming a thiolactone ring.[1][2]

• Key Feature: It lacks the free sulfhydryl (-SH) group necessary for biological activity.[1][2]

R-138727 (Active Metabolite)[1][2][3][5][6][7][8][9][10][11]

• Role: Potent, irreversible P2Y12 antagonist.[2]

• Chemical Status: Ring-Open Thiol .[1][2]

• Structure: The thiolactone ring is oxidatively opened by CYP450 enzymes.

• Key Feature: Possesses a highly reactive free thiol (-SH) group that forms a disulfide bridge with Cysteine-17 and Cysteine-270 of the P2Y12 receptor.[1][2]

• Stereochemistry: Exists as four stereoisomers (R,S; R,R; S,S; S,R), with the (R,S) isomer being the most potent.[2][5]

Comparative Data Table

Feature	2-Oxo Prasugrel (R-95913)	Active Metabolite (R-138727)
Molecular Weight	~333.4 g/mol	~349.4 g/mol
Ring Structure	Closed (Thienopyridine)	Open (Piperidinylidene)
Reactive Group	Thiolactone (Cyclic thioester)	Free Thiol (-SH)
Pharmacology	Inactive	Active (IC50 ~ 1.8 µM)
Formation Site	Intestine (hCE2 mediated)	Liver (CYP450 mediated)
Stability	Stable in plasma (hours)	Highly Unstable (requires derivatization)

Part 2: The Bioactivation Pathway (Mechanism)

Prasugrel's activation is a two-step sequential process.[1][2][3][4] Unlike Clopidogrel, which relies heavily on CYP2C19 for both steps, Prasugrel utilizes esterases for the first step, ensuring more consistent bioavailability.[2]

Pathway Diagram

The following diagram illustrates the conversion of Prasugrel to 2-Oxo Prasugrel (R-95913) and subsequently to R-138727.[1][2]

Figure 1: Bioactivation pathway of Prasugrel showing the intermediate role of 2-Oxo Prasugrel (R-95913).[1][2]

Mechanistic Insight:

• Rapid Hydrolysis: Upon oral ingestion, human carboxylesterase-2 (hCE2) in the intestine rapidly hydrolyzes the ester at C-2, yielding 2-Oxo Prasugrel (R-95913) .[1][2] This step is high-capacity and rarely rate-limiting.[1][2]

• Oxidative Activation: R-95913 travels to the liver.[2] CYP enzymes (primarily CYP3A4 and CYP2B6) oxidize the thienopyridine ring.[2] This forms an unstable sulfenic acid intermediate which collapses (ring opens) to form the active thiol, R-138727 [1].[1][2]

Part 3: Analytical Differentiation & Protocols[1][2]

Distinguishing these compounds in biological matrices requires specific handling due to the extreme instability of the active metabolite (R-138727).

The "Self-Validating" Protocol: Derivatization of R-138727

Because R-138727 contains a free thiol, it rapidly dimerizes or binds to plasma proteins ex vivo.[1][2] To quantify it accurately alongside 2-Oxo Prasugrel, you must trap the thiol immediately upon blood collection.[1][2]

Protocol: Simultaneous LC-MS/MS Determination

Objective: Quantify R-95913 (stable) and R-138727 (unstable) in human plasma.[1][2]

1. Sample Collection (Critical Step):

• Prepare collection tubes containing 2-Bromo-3'-methoxyacetophenone (MPB) or N-Ethylmaleimide (NEM) .[1][2]

  • Why: NEM reacts instantly with the free thiol of R-138727 to form a stable thioether adduct, preventing degradation [2].[1][2]

• Action: Draw blood into EDTA tubes pre-spiked with 100 mM NEM (final concentration ~5-10 mM). Invert gently 5 times.

• Validation: If R-138727 peak area decreases >15% after 2 hours at RT without NEM, the protocol is invalid.

2. Extraction (Liquid-Liquid):

• Aliquot 200 µL of plasma.[2]

• Add Internal Standard (IS): Prasugrel-d5 or R-138727-d4-NEM adduct .[1][2]

• Add 50 µL 0.1% Formic Acid (to acidify and stabilize R-95913).[1][2]

• Extract with 3 mL Methyl tert-butyl ether (MTBE) .[1][2]

• Vortex (5 min) -> Centrifuge (4000 rpm, 10 min).

• Evaporate supernatant under nitrogen; reconstitute in Mobile Phase.[2]

3. LC-MS/MS Conditions:

• Column: C18 Reverse Phase (e.g., Hypurity C18, 50mm x 4.6mm, 5µm).[2][6][7]

• Mobile Phase: Acetonitrile : 10mM Ammonium Formate (pH 3.[2][6][8]0) [60:40 v/v].[2]

• Flow Rate: 0.5 mL/min.

• Detection (MRM Mode):

  • 2-Oxo Prasugrel (R-95913): Monitor transition m/z 334.1 → 223.1 (Parent → Fragment).[1][2]

  • R-138727 (NEM-Derivative): Monitor transition m/z 474.2 → 349.1 (Mass of Metabolite + NEM Mass).[1][2]

4. Data Interpretation:

• 2-Oxo Prasugrel: Appears as a distinct peak.[1][2] High levels indicate successful absorption but do not guarantee efficacy (dependent on CYP activity).[2]

• R-138727: Quantified as the NEM-derivative.[1][2] Levels correlate directly with platelet inhibition (IPA).[2]

Part 4: Stability & Handling for Researchers

When sourcing these compounds for research (e.g., as reference standards), adhere to these stability profiles:

Compound	Storage Condition	Solvent Compatibility	Critical Handling Note
2-Oxo Prasugrel (HCl)	-20°C (Solid)	DMSO, Methanol	Hygroscopic.[1][2] Keep desiccated. Stable in solution for ~24h at 4°C.
R-138727 (Active)	-80°C (Solid)	Degassed Acetonitrile	EXTREME CAUTION. Oxidizes to disulfide dimer within minutes in air.[1][2] Always handle under inert gas (Nitrogen/Argon) or derivatize immediately.[2]

Causality in Handling: Researchers often fail to detect R-138727 in vitro because they treat it like a standard small molecule.[1][2] Without immediate derivatization or strict anaerobic conditions, the thiol oxidizes, leading to false negatives in potency assays.

References

• Farid, N. A., et al. (2007).[2] Metabolism and disposition of the thienopyridine antiplatelet agent prasugrel in humans.[3][9][5][10][11] Drug Metabolism and Disposition.[2][3][9][10] Link

• Ojikumar, C., et al. (2011).[2][6] Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma.[1][2][8][7] Drug Testing and Analysis.[2][3][9][7][12] Link

• Hagihara, K., et al. (2009).[2] Comparison of formation of thiolactones and active metabolites of prasugrel and clopidogrel in rats and dogs. Xenobiotica.[2] Link

• FDA Clinical Pharmacology Review. (2009). Prasugrel (Effient) NDA 022307.[2] Center for Drug Evaluation and Research.[2] Link

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The Pharmacokinetics of Prasugrel Metabolites in Human Plasma: A Technical Guide for Researchers

This guide provides an in-depth exploration of the pharmacokinetic profile of prasugrel and its metabolites in human plasma. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to explain the causal mechanisms behind the metabolic journey of prasugrel, from a prodrug to its potent antiplatelet effects and eventual clearance.

Introduction: The Clinical Imperative for Prasugrel

Prasugrel is a third-generation thienopyridine antiplatelet agent, acting as an irreversible antagonist of the P2Y12 adenosine diphosphate (ADP) receptor on platelets.[1] This action is critical in the prevention of thrombotic events in patients with acute coronary syndromes (ACS) undergoing percutaneous coronary intervention (PCI).[2] Unlike its predecessors, prasugrel's metabolic activation is more efficient and less susceptible to certain genetic variabilities, resulting in a more consistent and potent antiplatelet effect.[3] Understanding the intricate pharmacokinetics of its metabolites is paramount for optimizing therapeutic strategies and for the development of future antiplatelet therapies. This guide will dissect this metabolic process, focusing on the formation, disposition, and quantification of its key plasma metabolites.

The Metabolic Journey: From Prodrug to Active Moiety and Inactivation

Prasugrel itself is a prodrug, meaning it is pharmacologically inactive until it undergoes biotransformation in the body.[4] The parent drug is not detected in plasma following oral administration, underscoring the rapidity and efficiency of its metabolic conversion.[5] The process can be logically separated into two main phases: bioactivation and inactivation.

Phase I: Bioactivation - A Two-Step Conversion

The generation of prasugrel's active metabolite, R-138727, is a swift, two-step process initiated in the gastrointestinal tract and completed in the liver.

• Ester Hydrolysis: Following oral administration and absorption (over 79% of the dose is absorbed), prasugrel is rapidly and completely hydrolyzed by esterases, primarily human carboxylesterase 2 (hCE2), located in the intestine.[2][5] This initial step cleaves the acetate group from the parent molecule to form an inactive intermediate thiolactone metabolite, R-95913.[6][7]

• CYP-Mediated Oxidation: The thiolactone intermediate, R-95913, is then absorbed and undergoes a single, efficient oxidative step in the liver to open the thiolactone ring.[2] This critical conversion is catalyzed predominantly by cytochrome P450 enzymes, specifically CYP3A4 and CYP2B6, with minor contributions from CYP2C9 and CYP2C19.[5][8] This oxidation yields the active metabolite, R-138727, a thiol-containing molecule that is responsible for all of prasugrel's pharmacological activity.[6]

The efficiency of this pathway, particularly the single CYP-dependent step, is a key differentiator from clopidogrel and contributes to prasugrel's rapid onset of action and more consistent platelet inhibition.[3]

Caption: Metabolic activation and inactivation pathway of prasugrel.

Phase II: Inactivation and Elimination

The active metabolite, R-138727, has a reactive thiol group that, while essential for binding to the P2Y12 receptor, also makes it a target for rapid inactivation through further metabolism. The primary inactivation pathways involve:

• S-methylation: The thiol group of R-138727 is methylated to form the inactive metabolite R-106583.[6][9] This S-methylated conjugate is the most abundant but inactive metabolite detected in human plasma.[10]

• Cysteine Conjugation: R-138727 can also form a conjugate with cysteine, resulting in another inactive metabolite, R-119251.[6][8]

These inactive metabolites, along with others formed through oxidation and glucuronidation, are then eliminated from the body. A mass balance study revealed that after a single oral dose of radiolabeled prasugrel, approximately 68% of the dose is excreted in the urine and 27% in the feces, entirely in the form of these inactive metabolites.[5][11]

Pharmacokinetic Profiles of Key Metabolites in Plasma

The dynamic interplay of absorption, metabolism, and elimination defines the plasma concentration-time profiles of prasugrel's metabolites. The parent drug is not measurable, so pharmacokinetic analysis focuses entirely on the metabolites.

The Active Metabolite: R-138727

R-138727 appears rapidly in plasma, consistent with its efficient formation.[1] It exhibits linear and dose-proportional pharmacokinetics.[1]

• Tmax (Time to Peak Plasma Concentration): Peak plasma concentrations of R-138727 are achieved very quickly, approximately 30 minutes after oral administration.[1][5]

• Half-Life (t½): The elimination half-life of the active metabolite is approximately 7.4 hours, with a reported range of 2 to 15 hours.[4][5]

• Protein Binding: R-138727 is highly bound to human serum albumin (~98%), meaning only a small fraction is unbound and free to exert its pharmacological effect.[4][10]

Inactive Metabolites

The pharmacokinetic profiles of the inactive metabolites are directly linked to the formation and elimination of the active metabolite.

• R-95913 (Thiolactone Precursor) and R-119251 (Cysteine Conjugate): The concentration-time profiles of these two metabolites parallel that of the active metabolite, R-138727. They reach peak plasma concentrations at roughly the same time and their plasma levels decline in parallel with the active metabolite.[10] This suggests that the elimination of R-138727 and R-119251 is formation-rate limited, depending on the clearance of R-95913.[10]

• R-106583 (S-methyl Conjugate): As the most abundant metabolite, R-106583 reaches its peak plasma concentration later and declines more slowly than the active metabolite and the other major inactive metabolites.[10]

Table 1: Summary of Pharmacokinetic Parameters for Prasugrel Metabolites in Human Plasma

Parameter	R-138727 (Active Metabolite)	Inactive Metabolites (R-95913, R-106583, R-119251)	Reference(s)
Tmax (Median)	~0.5 hours	R-95913 & R-119251: ~0.5 h; R-106583: Later Tmax	[1][5][10]
Elimination t½	~7.4 hours (range 2-15 h)	Elimination profiles vary; R-106583 declines slowest	[4][5][10]
Plasma Protein Binding	~98% (to albumin)	Highly bound (>76% for R-119251, >94% for others)	[4][10]
Notes	Pharmacokinetics are linear and dose-proportional.	R-106583 is the most abundant metabolite in plasma.	[1][10]

Bioanalytical Methodology: Accurate Quantification of Prasugrel Metabolites

The accurate quantification of prasugrel's metabolites in human plasma is essential for pharmacokinetic studies but presents a significant analytical challenge due to the reactive nature of the active metabolite's thiol group. Validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the gold standard method.[12][13]

The Critical Step: Stabilization by Derivatization

The free thiol group in R-138727 is unstable and prone to oxidation, making direct measurement unreliable. To ensure stability during sample processing and storage, a derivatization step is essential and must be performed immediately after blood collection.[12][14] A common and effective derivatizing agent is 2-bromo-3'-methoxyacetophenone, which covalently binds to the thiol group, forming a stable thioether derivative that can be accurately quantified.[6][12] Other agents like N-ethylmaleimide have also been used.[15]

A Self-Validating Experimental Protocol

A robust bioanalytical assay for prasugrel metabolites incorporates multiple checks to ensure data integrity. The use of a stable isotope-labeled (SIL) internal standard, such as a deuterated version of the metabolite, is critical.[4] The SIL internal standard behaves nearly identically to the analyte during extraction, chromatography, and ionization, effectively compensating for matrix effects and procedural variability.[4]

Detailed Step-by-Step Bioanalytical Workflow:

• Blood Collection & Stabilization: Whole blood is collected in tubes containing an anticoagulant (e.g., K2EDTA). Immediately, the derivatizing agent (e.g., 2-bromo-3'-methoxyacetophenone in solution) is added to the whole blood to stabilize the active metabolite R-138727.[12]

• Plasma Separation: The stabilized blood sample is centrifuged to separate plasma.

• Internal Standard Spiking: A precise volume of a known concentration of the stable isotope-labeled internal standard is added to an aliquot of the plasma sample.

• Sample Extraction: The analytes (derivatized R-138727 and other metabolites) and the internal standard are extracted from the plasma matrix. Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are common techniques used to remove proteins and other interfering substances.[4][16]

• Chromatographic Separation: The cleaned extract is injected into a high-performance liquid chromatography (HPLC) system. A reverse-phase C18 column is typically used to separate the metabolites based on their physicochemical properties.[16]

• Mass Spectrometric Detection: The separated components from the HPLC flow into a triple quadrupole mass spectrometer. The instrument is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each analyte and the internal standard.[16]

• Quantification: The concentration of each metabolite is determined by comparing the peak area ratio of the analyte to its corresponding internal standard against a calibration curve prepared in the same biological matrix.

Caption: Bioanalytical workflow for prasugrel metabolite quantification.

The validated concentration range for such assays is typically 0.5 to 250 ng/mL for the active metabolite and 1 to 500 ng/mL for the inactive metabolites.[12]

Conclusion: An Integrated View of Prasugrel Disposition

The pharmacokinetic profile of prasugrel is a story of rapid and efficient metabolic activation, followed by systematic inactivation and clearance. The prodrug design allows for potent, targeted delivery of the active metabolite, R-138727, to platelets. The distinct pharmacokinetic profiles of the active and various inactive metabolites provide a comprehensive picture of the drug's disposition in the human body. For researchers, a thorough understanding of this metabolic pathway, coupled with robust and validated bioanalytical methods that account for the inherent instability of the active thiol moiety, is fundamental to accurately interpreting clinical data and advancing the field of antiplatelet therapy.

References

• Farid, N. A., et al. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 21(11), 1691-1699. [Link]

• ResearchGate. (n.d.). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry | Request PDF. Retrieved from [Link]

• Ravi, K., et al. (2016). Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method. Journal of Chromatography B, 1020, 138-144. [Link]

• ResearchGate. (n.d.). The metabolic pathway of prasugrel leading to its active metabolite. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method | Request PDF. Retrieved from [Link]

• Farid, N. A. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. SciSpace. [Link]

• U.S. Food and Drug Administration. (n.d.). Prasugrel Pharmacology Review. Retrieved from [Link]

• ResearchGate. (n.d.). The structures and primary metabolic pathways of prasugrel and clopidogrel. Retrieved from [Link]

• Patel, D. P. (2014). Analysis of prasugrel by chromatography - Review. International Journal of Pharmaceutical Sciences Review and Research, 28(2), 138-143. [Link]

• ResearchGate. (n.d.). Metabolic pathway of prasugrel. Retrieved from [Link]

• ResearchGate. (n.d.). Pathways of prasugrel metabolism. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic pathways of the anti-aggregating agent prasugrel. Retrieved from [Link]

• Farid, N. A., et al. (2007). The Disposition of Prasugrel, a Novel Thienopyridine, in Humans. Drug Metabolism and Disposition, 35(7), 1096-1104. [Link]

• ResearchGate. (n.d.). Prasugrel and the biotransformation pathway to the inactive intermediate R-95913, followed by conversion to active R-138727. Retrieved from [Link]

• U.S. Food and Drug Administration. (2008). Clinical Pharmacology Review NDA 22-307, Prasugrel. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Pharmacology Review of Prasugrel. Retrieved from [Link]

• U.S. Food and Drug Administration. (2008). Clinical Pharmacology Review NDA 22-307, Prasugrel. Retrieved from [Link]

• Dobesh, P. P. (2009). Pharmacokinetics and pharmacodynamics of prasugrel, a thienopyridine P2Y12 inhibitor. Pharmacotherapy, 29(9), 1089-1102. [Link]

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The Degradation Landscape of Prasugrel Hydrochloride: Mechanistic Pathways, Analytical Workflows, and Stability-Indicating Methodologies

Executive Summary

Prasugrel hydrochloride is a potent, third-generation oral thienopyridine prodrug that functions as a P2Y12 adenosine diphosphate (ADP) receptor antagonist, widely prescribed to prevent thrombosis in patients with acute coronary syndrome[1]. Despite its clinical efficacy, the structural architecture of prasugrel—specifically its acetate ester and tetrahydropyridine-thiophene fused ring system—renders the active pharmaceutical ingredient (API) highly susceptible to chemical degradation during manufacturing and storage[].

This technical guide provides an in-depth analysis of prasugrel's degradation mechanisms, details regulatory-compliant forced degradation protocols, and outlines the causality behind stability-indicating analytical workflows required for rigorous drug development.

Mechanistic Pathways of Prasugrel Degradation

Understanding the exact chemical liabilities of prasugrel is the foundational step in designing a robust formulation and a reliable stability-indicating method.

Hydrolytic Cleavage (Deacetylation)

The most prominent degradation pathway of prasugrel is the hydrolysis of its ester (acetate) group. This cleavage yields a desacetyl intermediate that rapidly tautomerizes into keto and enol forms, collectively identified as the OXTP impurity (5-(2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl)-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one)[3].

Causality: Base-catalyzed hydrolysis is remarkably fast due to the strong nucleophilic attack of hydroxide ions on the electrophilic carbonyl carbon of the acetate group. Even at low concentrations, near-complete degradation occurs rapidly at room temperature[1]. Acidic hydrolysis also occurs but requires harsher thermal conditions, leading to the protonation of the nitrogen-containing ring and subsequent cleavage into polar impurities[1].

Oxidative Degradation

Oxidation primarily targets the tetrahydropyridine ring and the sulfur atom of the thiophene ring.

Causality: While 30% hydrogen peroxide (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is the industry standard for oxidative stress, it often mimics hydrolytic degradation due to its high aqueous content. To accurately assess true autoxidative stability, radical initiators like azobisisobutyronitrile (AIBN) are utilized. AIBN generates free radicals that initiate single-electron mediated autoxidation, yielding specific N-oxide and S-oxide degradation products that closely simulate real-world shelf-life stability profiles[].

Mechanistic degradation pathways of Prasugrel Hydrochloride under hydrolytic and oxidative stress.

Regulatory-Driven Forced Degradation Protocols

To comply with International Council for Harmonisation (ICH) guidelines (Q1A R2), forced degradation studies must be designed as self-validating systems. The goal is to achieve 10-30% degradation—enough to generate quantifiable degradants without causing secondary degradation of the primary impurities[1].

Protocol 1: Base-Catalyzed Hydrolysis

• Sample Preparation: Weigh and transfer an amount of prasugrel hydrochloride powder equivalent to 20 mg into a 10 mL volumetric flask.

• Solubilization: Add 3 mL of an inert diluent (e.g., acetonitrile/water mixture) and sonicate to ensure complete dissolution.

• Stress Induction: Add 2 mL of 0.01 N NaOH. Allow the mixture to stand at room temperature for exactly 30 minutes. (Note: Avoid heating, as the ester bond is highly labile in alkaline conditions.)

• Quenching (Critical Step): Neutralize the solution immediately by adding an equivalent volume of 0.01 N HCl to halt the degradation kinetics. Adjust to pH 7.

• Dilution: Make up the volume with diluent to achieve a final target concentration of 200 µg/mL for HPLC injection[1].

Protocol 2: Radical-Initiated Oxidation

• Sample Preparation: Transfer 20 mg of prasugrel API into a 10 mL volumetric flask and dissolve in 3 mL of diluent.

• Stress Induction: Add 2 mL of 30%

  (or an equivalent molarity of AIBN for radical-specific testing).

• Thermal Acceleration: Place the flask in a water bath at 60°C for 1 hour.

• Termination: Remove from heat, allow to equilibrate to ambient temperature, and dilute to 200 µg/mL[1][4].

Quantitative Data & Degradation Kinetics

The following table summarizes the typical degradation extent and peak purity data observed during ICH-mandated stress testing.

Stress Condition	Reagent / Environment	Temp / Time	Extent of Degradation (%)	Primary Degradant
Alkaline Hydrolysis	0.01 N NaOH	RT / 30 min	~80 - 90%	OXTP (Desacetyl Impurity)
Acidic Hydrolysis	0.1 N HCl - 1.0 N HCl	60°C / 1 - 2 hrs	~15 - 25%	Polar acidic degradants
Oxidation (Peroxide)	30%	60°C / 1 hr	~20 - 30%	N-Oxide / S-Oxide
Thermal Stress	Dry Heat	60°C / 7 days	< 5%	Negligible
Photolytic Stress	UV/Vis Light	1.2M lux hrs	< 5%	Negligible

Table 1: Summary of Prasugrel Hydrochloride forced degradation kinetics. Data synthesized from validated stability-indicating studies[1][5].

Analytical Strategy: Stability-Indicating LC-MS/MS Method

Developing a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for prasugrel requires overcoming specific chromatographic challenges.

Chromatographic Rationale

The desacetyl impurity (OXTP) exists in a dynamic equilibrium between its keto and enol tautomers. If analyzed under neutral pH, this tautomerization causes severe peak broadening and splitting, destroying quantitative accuracy.

Solution: The mobile phase must be buffered to an acidic pH (e.g., using 0.05 M ammonium acetate adjusted to pH 4.5 with acetic acid, or 0.1% orthophosphoric acid)[1][6][7]. The acidic environment stabilizes the tautomeric equilibrium, ensuring sharp, well-resolved peaks. A C8 or C18 stationary phase (e.g., Zorbax XDB C8, 150 × 4.6 mm, 3.5 µm) provides optimal retention and selectivity for separating the highly polar degradants from the lipophilic parent drug[1].

Mass Spectrometry (LC-MS/TOF) Profiling

For structural elucidation, the molecular ion peak of prasugrel (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

374) is subjected to MS/MS fragmentation. The primary fragmentation pathway involves the loss of the acetyl group ( ), yielding a major product ion at 332. Subsequent neutral loss of produces an ion at 314. Identifying these signature fragments allows scientists to map the origin of unknown degradants.

Analytical LC-MS/MS workflow for the separation and structural elucidation of degradation products.

Conclusion & Formulation Implications

The intrinsic instability of prasugrel hydrochloride, particularly its vulnerability to moisture-driven ester hydrolysis, dictates stringent formulation strategies. Active pharmaceutical ingredient (API) processing must minimize moisture exposure, and final dosage forms often require the inclusion of desiccants within the packaging to suppress the formation of the OXTP impurity over the product's shelf life[3]. By leveraging rigorous forced degradation protocols and stability-indicating LC-MS/MS workflows, drug development professionals can successfully map degradation pathways and ensure the safety, efficacy, and regulatory compliance of prasugrel formulations.

References

1.1 - National Institutes of Health (NIH) / PMC 2. 5 - ResearchGate 3.6 - International Journal of Pharmaceutical Sciences and Research 4.7 - Taylor & Francis 5. - Arab International University 6. - Journal of Pharmaceutical Sciences / BOC Sciences 7.4 - Asian Publication Corporation 8.3 - Google Patents

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• 3. WO2012018791A2 - Preparation of prasugrel hydrochloride - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. ijpsr.com [ijpsr.com]
• 7. tandfonline.com [tandfonline.com]

The Toxicological and Bioanalytical Paradigm of Deuterated Prasugrel Metabolites

Target Audience: Researchers, toxicologists, bioanalytical scientists, and drug development professionals.

Executive Summary

Prasugrel is a potent, third-generation thienopyridine prodrug utilized globally to prevent atherothrombotic events by irreversibly inhibiting the P2Y12 adenosine diphosphate (ADP) receptor on platelets. Despite its superior efficacy compared to clopidogrel, prasugrel's clinical profile is complicated by a narrow therapeutic index, leading to an increased risk of major or fatal bleeding. Furthermore, the complex, multi-step bioactivation of prasugrel generates highly reactive intermediate metabolites that pose distinct toxicological challenges, including potential hepatotoxicity and off-target protein binding.

The strategic application of deuteration —leveraging the Kinetic Isotope Effect (KIE)—has revolutionized both the therapeutic optimization of thienopyridines and the bioanalytical frameworks used to study them. By replacing specific hydrogen atoms with deuterium, researchers can alter metabolic flux, shunt pathways away from toxic byproducts, and create highly stable internal standards for toxicokinetic quantification. This whitepaper synthesizes the mechanistic causality behind these approaches, providing a field-proven guide to the toxicology and bioanalysis of deuterated prasugrel metabolites.

Mechanistic Causality: Bioactivation and Toxicological Branching

To understand the utility of deuterated analogs, one must first dissect the causality of prasugrel's metabolism. Prasugrel is entirely inactive in vitro. Its in vivo efficacy and toxicity are dictated by a two-step biotransformation cascade:

• Hydrolysis: Carboxylesterase 2 (CES2) rapidly cleaves the ester bond of prasugrel, yielding an inactive intermediate thiolactone, R-95913.

• Oxidation: Hepatic Cytochrome P450 enzymes (predominantly CYP3A4 and CYP2B6) oxidize R-95913 to open the thiophene ring, generating the active metabolite R-138727 [1].

The active metabolite, R-138727, contains a highly reactive free sulfhydryl (thiol) group. While this thiol is necessary for the therapeutic covalent disulfide bonding to the P2Y12 receptor, it is also the primary driver of toxicological instability. If the thiophene ring undergoes aberrant oxidation (e.g., forming thiophene S-oxides or epoxides), it generates reactive electrophilic species that can covalently bind to hepatic proteins, inducing hepatotoxicity [2].

Fig 1: Prasugrel metabolic pathway and potential toxicological branching.

The Kinetic Isotope Effect (KIE) in Thienopyridines

The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond, making it approximately 6–10 times harder to break during enzymatic cleavage [3]. By selectively deuterating the thiophene or piperidine rings of thienopyridines, toxicologists can suppress attritional metabolism.

In clopidogrel and prasugrel analogs, deuteration has been shown to increase the yield of the active metabolite while simultaneously reducing the inhibition of major metabolic enzymes (like CYP2C19), thereby mitigating drug-drug interactions (e.g., with proton pump inhibitors like omeprazole) and lowering the required dose—directly reducing the dose-dependent bleeding risk [4].

Bioanalytical Toxicology: The Self-Validating Protocol

In toxicokinetic studies, quantifying the active metabolite R-138727 is notoriously difficult. Because of its reactive thiol group, R-138727 degrades in plasma within minutes via dimerization or non-specific protein binding. To achieve trustworthy, reproducible data, the analytical protocol must be a self-validating system .

This is achieved through two non-negotiable steps:

• Chemical Trapping: Immediate derivatization of the blood sample with an alkylating agent (2-bromo-3'-methoxyacetophenone, MP) to lock the free thiol.

• Isotopic Calibration: The immediate addition of a stable isotope-labeled internal standard (SIL-IS), specifically the deuterated active metabolite R-138727-MP-d3 or R-95913-d4 [5]. Because the deuterated standard shares identical physicochemical properties with the analyte, any subsequent matrix suppression or extraction loss affects both equally, preserving the analyte-to-IS ratio.

Step-by-Step Methodology: LC-MS/MS Quantification of R-138727

Reagents Required: 2-bromo-3'-methoxyacetophenone (MP), R-138727-MP-d3 (Internal Standard), Acetonitrile, Formic Acid, Kinetex C18 column.

• Sample Collection & Derivatization (Time-Critical):

  • Draw whole blood into K2EDTA tubes pre-spiked with 2-bromo-3'-methoxyacetophenone (MP) to a final concentration of 50 mM.

  • Causality: The bromine acts as a leaving group, allowing the acetophenone moiety to covalently bond to the free thiol of R-138727, preventing ex vivo degradation.

• Internal Standard Spiking:

  • Immediately add 10 µL of the deuterated internal standard (R-138727-MP-d3, 100 ng/mL) to 100 µL of the derivatized plasma.

• Protein Precipitation & Extraction:

  • Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

  • Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial.

• Chromatographic Separation:

  • Inject 5 µL onto a Kinetex C18 column (100 mm × 2.1 mm, 2.6 µm).

  • Run a gradient elution using 0.1% formic acid (Mobile Phase A) and Acetonitrile (Mobile Phase B), ramping from 40% B to 90% B over 3 minutes.

• Tandem Mass Spectrometry (LC-MS/MS):

  • Operate in positive ion mode using Multiple Reaction Monitoring (MRM).

  • Monitor transition m/z 498 → 248 for R-138727-MP.

  • Monitor transition m/z 501 → 251 for the deuterated IS (R-138727-MP-d3).

  • Causality: The 3-Da mass shift ensures no cross-talk between the endogenous metabolite and the internal standard, guaranteeing absolute quantitative integrity.

Fig 2: Self-validating bioanalytical workflow for prasugrel active metabolite.

Quantitative Data: Pharmacokinetic & Toxicological Profiling

The integration of deuterium into the thienopyridine scaffold fundamentally alters its pharmacokinetic (PK) and toxicological profile. Table 1 summarizes the comparative metrics between the parent drug, its active metabolite, and the effects observed in deuterated analogs/standards.

Table 1: Comparative Pharmacokinetic & Toxicological Profile

Parameter	Prasugrel (Parent Prodrug)	R-138727 (Active Metabolite)	Deuterated Analogs / IS (e.g., d3/d4)
Plasma Half-Life ( )	< 0.5 hours (rapid hydrolysis)	~7.4 hours (range 2–15h)	Extended (due to KIE slowing CYP clearance)
Bioactivation Efficiency	Moderate (competes with clearance)	N/A (End product)	High (Attritional pathways suppressed)
Hepatotoxicity Potential	Low	Low-Moderate (Reactive Thiol)	Minimized (Reduced S-oxide formation)
Bleeding Risk Profile	High (Dose-dependent)	High (Irreversible P2Y12 block)	Reduced (Allows for lower therapeutic dosing)
Analytical Stability	Stable	Highly Unstable (Requires trapping)	Absolute Stability (Used as MS calibrator)
Drug-Drug Interactions	Susceptible (CYP3A4 inhibitors)	N/A	Reduced (Lower CYP enzyme inhibition)

Conclusion

The intersection of deuterium chemistry and thienopyridine pharmacology represents a masterclass in rational drug design and bioanalytical rigor. In toxicology, deuterated prasugrel metabolites serve a dual mandate. Therapeutically, selective deuteration shields the molecule from attritional, toxicity-inducing metabolic pathways, potentially widening the narrow therapeutic index associated with severe bleeding risks. Analytically, deuterated analogs like R-138727-d4 are the linchpins of self-validating LC-MS/MS protocols, enabling toxicologists to accurately quantify highly unstable thiols by neutralizing matrix effects and extraction variances. As personalized medicine and precision toxicology evolve, the deployment of stable isotopes will remain foundational to ensuring both drug safety and analytical truth.

References

• Significant Improvement of Metabolic Characteristics and Bioactivities of Clopidogrel and Analogs by Selective Deuteration MDPI - Molecules[Link]

• Bioactivation Potential of Thiophene-Containing Drugs Chemical Research in Toxicology (ACS)[Link]

• The development of deuterium-containing drugs ResearchGate[Link]

• Study on the Interaction between Deuterium Clopidogrel and Omeprazole Pharmacology (Karger)[Link]

• Effect of grapefruit juice on the bioactivation of prasugrel British Journal of Clinical Pharmacology (PMC)[Link]

The Analytical Foundation of Prasugrel Pharmacokinetics: A Technical Guide to 2-Oxo Prasugrel-d4 HCl

Executive Summary

In the rigorous landscape of drug development and therapeutic monitoring, the accurate quantification of prodrug intermediates is critical for understanding pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Prasugrel, a potent thienopyridine antiplatelet agent, relies on a complex, two-step metabolic bioactivation pathway to exert its therapeutic effect.

2-Oxo Prasugrel-d4 hydrochloride (HCl) serves as the definitive Stable Isotope-Labeled Internal Standard (SIL-IS) for the precise LC-MS/MS quantification of the transient 2-Oxo Prasugrel intermediate (also known as R-95913). This whitepaper details the physicochemical properties, structural rationale, and validated analytical methodologies surrounding 2-Oxo Prasugrel-d4 HCl, providing researchers with the authoritative grounding required for robust bioanalytical assay design.

Chemical Identity & Physicochemical Properties

The structural integrity of an internal standard dictates the reliability of the entire analytical system. 2-Oxo Prasugrel-d4 HCl is engineered specifically to mimic the chromatographic and ionization behavior of the endogenous analyte while providing a distinct mass-to-charge (m/z) shift.

Molecular Weight and Formula

The exact molecular composition of 2-Oxo Prasugrel-d4 HCl incorporates four deuterium atoms strategically placed on the fluorophenyl ring to ensure isotopic stability and prevent hydrogen-deuterium exchange (HDX) in aqueous matrices. The hydrochloride salt form is utilized to significantly enhance the compound's aqueous solubility and solid-state stability compared to its free base counterpart[1].

Quantitative Data Summary:

Property	Value
Chemical Name	2-Oxo Prasugrel-d4 hydrochloride
Molecular Formula (Salt)
Molecular Weight (Salt)	371.89 g/mol
Molecular Formula (Free Base)
Molecular Weight (Free Base)	335.43 g/mol
Target Analyte	2-Oxo Prasugrel (R-95913)
Mass Shift ( Da)	+4.0 Da

Data supported by MedChemExpress and Pharmaffiliates reference standards[1][2].

The Rationale for a +4 Da Mass Shift

In mass spectrometry, natural isotopic abundances (specifically Carbon-13 and Sulfur-34) create an isotopic envelope (M+1, M+2, etc.). A mass shift of +4 Da ensures that the precursor and product ions of the deuterated standard do not overlap with the M+2 or M+3 isotopic peaks of the unlabeled 2-Oxo Prasugrel. This eliminates cross-talk in the Multiple Reaction Monitoring (MRM) channels, ensuring absolute quantitative accuracy.

Mechanistic Context: The Bioactivation Pathway

To understand the necessity of tracking 2-Oxo Prasugrel, one must examine the causality of prasugrel's mechanism of action. Prasugrel is an inactive prodrug. Upon oral administration, it undergoes rapid hydrolysis by intestinal and hepatic carboxylesterases (primarily CES2 and AADAC) to form the inactive thiolactone intermediate, 2-Oxo Prasugrel (R-95913) [3].

This intermediate is subsequently oxidized by Cytochrome P450 enzymes (predominantly CYP3A4 and CYP2B6) into the active thiol metabolite (R-138727)[3][4]. The active metabolite then irreversibly binds to the P2Y12 ADP receptor on the platelet surface, inhibiting platelet aggregation[4]. Because the formation of 2-Oxo Prasugrel is the rate-determining step for systemic absorption, quantifying this intermediate is essential for evaluating esterase activity and overall prodrug bioavailability.

Metabolic bioactivation of Prasugrel to its active metabolite via 2-Oxo Prasugrel.

Analytical Application: LC-MS/MS Workflow

When quantifying 2-Oxo Prasugrel in human plasma, the matrix effect—ion suppression or enhancement caused by endogenous plasma lipids and proteins—poses a severe threat to accuracy. 2-Oxo Prasugrel-d4 HCl acts as a self-validating system: because it co-elutes exactly with the unlabeled analyte, it experiences the exact same matrix effects, normalizing the final response ratio.

Step-by-Step Methodology: Plasma Sample Preparation

The following protocol outlines a highly optimized Protein Precipitation (PPT) workflow. Causality note: 2-Oxo Prasugrel is a highly reactive thiolactone. It is susceptible to ex vivo degradation by residual plasma esterases. Therefore, rapid quenching using sub-zero organic solvents is mandatory.

• SIL-IS Working Solution Preparation: Prepare a working solution of 2-Oxo Prasugrel-d4 HCl at 50 ng/mL in ice-cold Acetonitrile (100%). Do not use methanol, as primary alcohols can cause solvolysis and ring-opening of the thiolactone.

• Sample Aliquoting: Transfer 50 µL of human plasma (containing the unknown concentration of 2-Oxo Prasugrel) into a 96-well plate on ice.

• Internal Standard Spiking & Quenching: Add 200 µL of the ice-cold SIL-IS working solution to the plasma. This achieves a 4:1 organic-to-aqueous ratio, which instantly precipitates plasma proteins and denatures residual esterases, effectively freezing the metabolic state of the sample.

• Vortexing and Centrifugation: Vortex the plate at 1000 RPM for 5 minutes. Centrifuge at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Transfer 150 µL of the clear supernatant to a clean injection plate.

• LC-MS/MS Injection: Inject 5 µL onto a C18 UHPLC column coupled to a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) MRM mode.

LC-MS/MS sample preparation workflow utilizing 2-Oxo Prasugrel-d4 HCl as an internal standard.

Handling, Stability, and Storage Protocols

To maintain the scientific integrity of the reference standard, specific storage parameters must be strictly adhered to.

• Storage Conditions: The lyophilized powder of 2-Oxo Prasugrel-d4 HCl must be stored at -20°C, desiccated, and protected from light[1].

• Stock Solution Stability: When reconstituting, use anhydrous Acetonitrile or DMSO. Avoid protic solvents (Water, Methanol, Ethanol) for long-term stock storage. The carbonyl carbon of the thiolactone ring is highly electrophilic; protic solvents act as nucleophiles, leading to slow hydrolysis or alcoholysis of the ring over time.

• Working Aliquots: Divide stock solutions into single-use aliquots and store at -80°C to prevent repeated freeze-thaw cycles, which introduce condensation and subsequent aqueous degradation.

References

• Prasugrel-impurities. Pharmaffiliates.[Link]

• What is the mechanism of Prasugrel Hydrochloride? Patsnap Synapse.[Link]

• The Intestine As an Important Contributor to Prasugrel Active Metabolite Formation In Vivo. ResearchGate.[Link]

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. What is the mechanism of Prasugrel Hydrochloride? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of Prasugrel Metabolites Using a Stable Isotope-Labeled Internal Standard

Abstract

This application note details the development and validation of a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Oxo Prasugrel, a key intermediate metabolite of the prodrug Prasugrel. The method employs 2-Oxo Prasugrel-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure the highest degree of accuracy and precision, correcting for variability during sample preparation and analysis.[1][2] We present a comprehensive protocol, from plasma sample preparation using protein precipitation to optimized LC-MS/MS parameters and full method validation in accordance with FDA guidelines.[3][4] This guide is intended for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic studies of Prasugrel.

Introduction: The Rationale for Precise Metabolite Quantification

Prasugrel is a thienopyridine antiplatelet agent and a prodrug, meaning it requires metabolic activation to exert its therapeutic effect.[5][6] Following oral administration, Prasugrel is rapidly hydrolyzed to an inactive thiolactone, which is then oxidized by cytochrome P450 enzymes (primarily CYP3A4 and CYP2B6) to form the active metabolite, R-138727.[7][8] The intermediate in this final activation step is 2-Oxo Prasugrel.

Understanding the pharmacokinetic profile of Prasugrel's metabolites is crucial for assessing drug efficacy, safety, and bioequivalence.[9] LC-MS/MS has become the gold standard for this purpose due to its superior sensitivity and specificity. However, the complexity of biological matrices like plasma can introduce significant variability from matrix effects and inconsistencies in sample preparation.[1]

To counteract these challenges, the use of a SIL-IS is the preferred approach.[1][10] A SIL-IS, such as 2-Oxo Prasugrel-d4, is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (in this case, deuterium). It co-elutes with the analyte and experiences nearly identical ionization effects, allowing for reliable correction and highly accurate quantification.[9] This document provides a detailed methodology for the robust detection of 2-Oxo Prasugrel, anchored by the precise measurement of its deuterated internal standard, 2-Oxo Prasugrel-d4.

Materials and Reagents

• Reference Standards: 2-Oxo Prasugrel, 2-Oxo Prasugrel-d4 Hydrochloride[11]

• Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade)

• Reagents: Formic Acid (LC-MS Grade, >99%)

• Biological Matrix: Drug-free human plasma (K2EDTA as anticoagulant)

• Labware: Calibrated micropipettes, 1.5 mL polypropylene microcentrifuge tubes, 96-well collection plates, analytical balance.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

Experimental Workflow and Protocols

The overall analytical workflow is designed for efficiency and robustness, moving from sample preparation to data acquisition and analysis.

Sources

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• 11. chromatoscientific.com [chromatoscientific.com]

Application Notes and Protocols for the Bioanalysis of Prasugrel and its Metabolites in Plasma

Introduction: The Criticality of Accurate Prasugrel Metabolite Quantification

Prasugrel, a third-generation thienopyridine, is a potent antiplatelet agent crucial in the management of acute coronary syndromes (ACS) and for patients undergoing percutaneous coronary intervention.[1] As a prodrug, prasugrel itself is inactive and rapidly metabolized in vivo to its pharmacologically active metabolite, R-138727, and several inactive metabolites.[2][3][4] The therapeutic efficacy and safety of prasugrel are directly linked to the plasma concentrations of R-138727. Therefore, robust and validated bioanalytical methods for the accurate quantification of these metabolites in plasma are paramount for pharmacokinetic studies, bioequivalence assessments, and clinical monitoring.[5][6][7]

This comprehensive guide provides detailed application notes and protocols for the sample preparation of prasugrel metabolites in plasma, with a focus on methods suitable for analysis by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway and Key Analytes

Prasugrel undergoes a two-step metabolic activation. Initially, it is rapidly hydrolyzed by esterases to an inactive intermediate metabolite, R-95913. Subsequently, R-95913 is oxidized by cytochrome P450 enzymes (primarily CYP3A4 and CYP2B6) to the active metabolite, R-138727.[3] R-138727 contains a reactive thiol group that irreversibly binds to the P2Y12 receptor on platelets, inhibiting their aggregation.[2][8] Due to the rapid conversion, the parent drug, prasugrel, is often not detected in plasma. The primary analytes of interest in plasma are therefore:

• R-138727 (Active Metabolite): The key analyte for assessing the pharmacodynamic and pharmacokinetic profile of prasugrel.

• Inactive Metabolites (e.g., R-106583): Monitoring these can provide insights into the drug's elimination pathways.[4]

A critical challenge in the bioanalysis of R-138727 is the instability of its thiol group, which is prone to oxidation.[5] To ensure accurate quantification, immediate derivatization of the thiol group after blood collection is essential for its stabilization.[5][9][10][11][12]

The Imperative of Derivatization for the Active Metabolite (R-138727)

The free thiol group in R-138727 is highly susceptible to oxidation, leading to the formation of disulfides and other degradation products. This instability can result in a significant underestimation of the true plasma concentration. To circumvent this, a derivatizing agent is added to the blood sample immediately after collection to form a stable adduct. Commonly used derivatizing agents include:

• 2-bromo-3'-methoxyacetophenone: This agent reacts with the thiol group to form a stable thioether derivative.[5][9][10][11][12]

• N-ethylmaleimide (NEM): NEM is another effective alkylating agent that forms a stable covalent bond with the thiol group.[2][5][13]

This derivatization step is a non-negotiable prerequisite for any reliable bioanalytical method for R-138727.

Sample Preparation Methodologies: A Comparative Overview

The choice of sample preparation technique is critical for removing interfering plasma components, such as proteins and phospholipids, and for concentrating the analytes of interest. The most common methods employed for prasugrel metabolites are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Method	Principle	Advantages	Disadvantages	Typical Application
Protein Precipitation (PPT)	Proteins are precipitated by adding an organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid). The supernatant containing the analyte is then analyzed.[14]	Simple, fast, and cost-effective.	Less clean extracts, potential for matrix effects and ion suppression in LC-MS/MS.[15]	High-throughput screening and early-phase discovery studies.
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between the aqueous plasma sample and an immiscible organic solvent based on their differential solubility.[16]	Cleaner extracts than PPT, reducing matrix effects.	Can be labor-intensive, requires larger volumes of organic solvents, and can be difficult to automate.[16]	Bioavailability and bioequivalence studies requiring high accuracy and precision.
Solid-Phase Extraction (SPE)	Analytes are isolated from the plasma matrix by adsorbing them onto a solid sorbent, followed by washing to remove interferences and elution of the purified analytes.[5]	Provides the cleanest extracts, high recovery, and is easily automated for high-throughput applications.	Can be more expensive and requires method development to optimize the sorbent and elution conditions.	Late-stage clinical trials and regulatory submissions where high data quality is essential.

Experimental Protocols

The following are detailed, step-by-step protocols for the sample preparation of prasugrel's active metabolite (R-138727) from human plasma.

Protocol 1: Protein Precipitation (PPT) with Acetonitrile

This protocol is a rapid and straightforward method suitable for high-throughput analysis.

Materials:

• Human plasma collected in K2EDTA tubes.

• Derivatizing agent solution (e.g., 2-bromo-3'-methoxyacetophenone in a suitable solvent).

• Internal Standard (IS) spiking solution (e.g., Prasugrel-d4 active metabolite derivative).[5]

• Acetonitrile (HPLC grade), chilled to -20°C.

• Centrifuge capable of reaching at least 4000 x g.

• 96-well collection plates or microcentrifuge tubes.

Procedure:

• Sample Collection and Derivatization: Immediately after blood collection, add the derivatizing agent solution to the whole blood and mix gently.

• Plasma Separation: Centrifuge the stabilized blood sample to separate the plasma.

• Aliquoting: To a 1.5 mL microcentrifuge tube or a well of a 96-well plate, add 100 µL of the derivatized plasma sample.

• Internal Standard Spiking: Add 10 µL of the internal standard spiking solution to each plasma sample. Vortex briefly to mix.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each sample.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean collection plate or vial.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for LC-MS/MS analysis.

• Analysis: Vortex briefly and inject a portion of the reconstituted sample into the LC-MS/MS system.

dot

Caption: Protein Precipitation Workflow for Prasugrel Metabolites.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides cleaner extracts compared to PPT and is suitable for methods requiring higher sensitivity and accuracy.[5][13]

Materials:

• Derivatized plasma samples (as in Protocol 1).

• Internal Standard (IS) spiking solution.

• Extraction solvent (e.g., methyl tert-butyl ether (MTBE) or a mixture of ethyl acetate and hexane).

• pH-adjusting buffer (e.g., ammonium acetate buffer, pH 3.5).

• Centrifuge.

• Glass or polypropylene extraction tubes.

Procedure:

• Sample and IS Aliquoting: To a 15 mL polypropylene tube, add 200 µL of the derivatized plasma sample and 20 µL of the internal standard spiking solution.

• pH Adjustment: Add 200 µL of the pH-adjusting buffer and vortex briefly.

• Extraction: Add 2 mL of the extraction solvent (e.g., MTBE).

• Mixing: Cap the tubes and vortex vigorously for 2 minutes, or mix on a mechanical shaker for 10 minutes.

• Phase Separation: Centrifuge the tubes at 3000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the LC-MS/MS mobile phase.

• Analysis: Vortex and inject into the LC-MS/MS system.

dot

Caption: Liquid-Liquid Extraction Workflow for Prasugrel Metabolites.

Protocol 3: Solid-Phase Extraction (SPE)

This protocol offers the highest level of sample cleanup and is ideal for methods requiring the utmost sensitivity and for regulatory submissions.[17][18]

Materials:

• Derivatized plasma samples.

• Internal Standard (IS) spiking solution.

• SPE cartridges (e.g., reverse-phase C18).[5]

• SPE manifold.

• Conditioning solvent (e.g., methanol).

• Equilibration solvent (e.g., water).

• Wash solvent (e.g., a mixture of water and methanol).

• Elution solvent (e.g., acetonitrile or methanol).

Procedure:

• Sample Pre-treatment: To 200 µL of derivatized plasma, add 20 µL of the internal standard and 200 µL of water. Vortex to mix.

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the wash solvent to remove polar interferences.

• Elution: Elute the analytes with 1 mL of the elution solvent into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the LC-MS/MS mobile phase.

• Analysis: Vortex and inject into the LC-MS/MS system.

dot

Caption: Solid-Phase Extraction Workflow for Prasugrel Metabolites.

Method Validation: Ensuring Data Integrity

A robust bioanalytical method is not complete without thorough validation in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[6][19][20] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the plasma matrix.[19]

• Accuracy and Precision: The closeness of the measured values to the true value and the reproducibility of the measurements, respectively.[11] Inter-batch accuracy for prasugrel metabolites should typically be within ±15% of the nominal value (±20% at the Lower Limit of Quantification, LLOQ).[9]

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear.[17] For instance, a validated range for the active metabolite could be 0.5 to 250 ng/mL.[9]

• Recovery: The efficiency of the extraction process. Mean recovery for R-138727 has been reported to be in the range of 90.1% to 104.1%.[2][13]

• Matrix Effect: The influence of co-eluting, endogenous components on the ionization of the analyte and internal standard.[21]

• Stability: The stability of the analyte in plasma under various storage and handling conditions (e.g., freeze-thaw cycles, short-term benchtop stability, and long-term storage).[9] The derivatized active metabolite has been shown to be stable in human plasma for at least 3 months at -20°C.[13]

Conclusion

The successful bioanalysis of prasugrel and its metabolites in plasma hinges on a well-designed and validated sample preparation protocol. The critical first step is the immediate derivatization of the unstable active metabolite, R-138727. The choice between protein precipitation, liquid-liquid extraction, and solid-phase extraction will depend on the specific requirements of the study, balancing the need for throughput, cleanliness of the extract, and cost. By following the detailed protocols and validation principles outlined in this guide, researchers can generate high-quality, reliable data to support drug development and clinical research for this important antiplatelet agent.

References

• Farid, N. A., Kurihara, A., O'Brien, P., Lasseter, K. C., & Young, M. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 21(11), 1671–1678.
• Patel, D. P., & Patel, P. S. (2016). Analysis of prasugrel by chromatography - Review. Journal of Chemical and Pharmaceutical Research, 8(4), 856-863.

• Farid, N. A., et al. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. Request PDF. Retrieved March 7, 2026, from [Link]

• U.S. Food and Drug Administration. (2008). Clinical Pharmacology and Biopharmaceutics Review(s) - NDA 22-307. Retrieved March 7, 2026, from [Link]

• A, K., B, S., & C, K. (2016). Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method. PubMed. Retrieved March 7, 2026, from [Link]

• A, K., B, S., & C, K. (2016). Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method. Request PDF. Retrieved March 7, 2026, from [Link]

• Farid, N. A., Kurihara, A., O'Brien, P., Lasseter, K. C., & Young, M. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. PubMed. Retrieved March 7, 2026, from [Link]

• Franchi, F., Rollini, F., Rivas, A., et al. (2018). Prasugrel Intermediate Metabolite Modulates Platelet Inhibition by Negatively Interfering With an Active Metabolite: An Ex Vivo, In Vitro, and In Silico Study. Arteriosclerosis, Thrombosis, and Vascular Biology, 38(4), 854-865.

• Farid, N. A. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. SciSpace. Retrieved March 7, 2026, from [Link]

• Patel, D. P., & Patel, P. S. (2016). (PDF) Analysis of prasugrel by chromatography - Review. ResearchGate. Retrieved March 7, 2026, from [Link]

• Extraction of Drugs from Plasma Using ISOLUTE SLE Supported Liquid Extraction Plates. (2006). Biotage. Retrieved March 7, 2026, from [Link]

• Profiling and Preparation of Metabolites from Pyragrel in Human Urine by Online Solid-Phase Extraction Coupled with High Performance Liquid Chromatography Tandem Mass Spectrometry Followed by a Macroporous Resin-Based Purification Approach. (2017). MDPI. Retrieved March 7, 2026, from [Link]

• Singh, O., et al. (2011). Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma and its application to a bioequivalence study. Request PDF. Retrieved March 7, 2026, from [Link]

• Report on the Deliberation Results March 3, 2014 Evaluation and Licensing Division, Pharmaceutical and Food Safety Bureau Minist - PMDA. (2014). PMDA. Retrieved March 7, 2026, from [Link]

• Singh, O., et al. (2011). Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma and its application to a bioequivalence study. PubMed. Retrieved March 7, 2026, from [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved March 7, 2026, from [Link]

• Protein Precipitation Method | Phenomenex. (n.d.). Retrieved March 7, 2026, from [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. Retrieved March 7, 2026, from [Link]

• ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION - Norlab. (n.d.). Retrieved March 7, 2026, from [Link]

• Validation Requirements for Bioanalytical Methods in Support of Pharmacokinetic (PK). (2024). DMID. Retrieved March 7, 2026, from [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. (2018). Bioanalysis Zone. Retrieved March 7, 2026, from [Link]

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Application Note: MRM Transitions and Quantification Protocol for 2-Oxo Prasugrel (R-95913)

The following Application Note and Protocol is designed for researchers and bioanalytical scientists quantifying 2-Oxo Prasugrel (R-95913) , the critical thiolactone intermediate of the antiplatelet drug Prasugrel.

Executive Summary

Prasugrel is a thienopyridine prodrug that requires a two-step metabolic activation to inhibit platelet aggregation.[1][2][3] The first step involves hydrolysis by human carboxylesterase-2 (hCE2) to form the inactive thiolactone metabolite , commonly referred to as 2-Oxo Prasugrel (Code: R-95913).[2][3] This intermediate is subsequently oxidized by CYP450 enzymes to the pharmacologically active thiol metabolite (R-138727).[1][2][3][4][5]

Accurate quantification of 2-Oxo Prasugrel is essential for pharmacokinetic profiling and studying metabolic efficiency. This guide details the Multiple Reaction Monitoring (MRM) transitions, chromatographic conditions, and extraction protocols necessary for robust analysis using 2-Oxo Prasugrel-d4 as the internal standard (IS).

Chemical & Physical Properties[6][7]

Compound	Chemical Name / Description	MW ( g/mol )	Formula
Prasugrel (Parent)	5-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4,5,6,7-tetrahydrothieno[3,2-c]pyridin-2-yl acetate	373.44	C₂₀H₂₀FNO₃S
2-Oxo Prasugrel	R-95913 (Thiolactone Metabolite).[1][2][3][5][6][7][8][9] Formed by deacetylation of parent.	331.41	C₁₈H₁₈FNO₂S
2-Oxo Prasugrel-d4	Deuterated Internal Standard (typically labeled on the fluorophenyl ring).	335.43	C₁₈H₁₄D₄FNO₂S

Metabolic Pathway Context

The following diagram illustrates the position of 2-Oxo Prasugrel within the metabolic cascade, highlighting its role as the stable intermediate between the prodrug and the unstable active metabolite.

Caption: Metabolic activation of Prasugrel. 2-Oxo Prasugrel (R-95913) is the target analyte for this protocol.[1][9]

Mass Spectrometry Parameters (MRM)

The quantification relies on Positive Electrospray Ionization (ESI+).[10] The parent ion for 2-Oxo Prasugrel is the protonated molecule

.

Optimized MRM Transitions

Note: Collision Energy (CE) and Cone Voltage (CV) values are typical for Triple Quadrupole systems (e.g., Sciex API 4000/5000 or Waters Xevo). Fine-tuning is required for specific instruments.

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	Type	CE (eV)	Dwell (ms)	Origin of Fragment
2-Oxo Prasugrel	332.1	109.1	Quantifier	25	100	2-Fluorobenzyl cation
332.1	206.1	Qualifier	20	100	Thienopyridine core loss
2-Oxo Prasugrel-d4	336.1	113.1 *	Quantifier	25	100	d4-2-Fluorobenzyl cation
336.1	210.1	Qualifier	20	100	d4-Thienopyridine core

*Critical Note on IS Labeling: The transition 336.1

113.1 assumes the deuterium label is located on the 2-fluorophenyl ring .

• If your IS is labeled on the cyclopropyl ring , the 109 fragment will not shift (it will remain 109), causing cross-talk. In that case, use the 336.1

  210.1 transition.

• Action: Verify the Certificate of Analysis (CoA) for your specific 2-Oxo Prasugrel-d4 lot to confirm the label position.

Source Parameters (ESI+)

• IonSpray Voltage (IS): 4500 – 5500 V

• Temperature (TEM): 450 – 550 °C

• Curtain Gas (CUR): 20–30 psi

• Gas 1 / Gas 2: 40–60 psi

• Declustering Potential (DP): ~60–80 V (Optimize to minimize in-source fragmentation)

Experimental Protocol

Materials & Reagents[11][14][15]

• Standards: 2-Oxo Prasugrel (R-95913) and 2-Oxo Prasugrel-d4 (IS).

• Matrix: Human Plasma (K2EDTA or Lithium Heparin).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium Formate.

Sample Preparation (Protein Precipitation)

Because 2-Oxo Prasugrel is a stable thiolactone (unlike the active thiol metabolite), it does not require immediate derivatization with reagents like 2-bromo-3'-methoxyacetophenone (MP). A simple protein precipitation is sufficient and effective.

• Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL centrifuge tube or 96-well plate.

• IS Addition: Add 20 µL of Internal Standard Working Solution (e.g., 500 ng/mL 2-Oxo Prasugrel-d4 in 50:50 ACN:Water).

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid .

• Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 150 µL of the clear supernatant to an autosampler vial containing 150 µL of Water (to dilute the organic content and improve peak shape).

• Inject: Inject 5–10 µL into the LC-MS/MS.

LC Conditions[2][16]

• Column: C18 Reverse Phase (e.g., Waters BEH C18 or Phenomenex Kinetex, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (or 5mM Ammonium Formate pH 3.0).

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).[11][12]

• Flow Rate: 0.4 – 0.6 mL/min.

• Gradient:

  • 0.0 min: 10% B

  • 0.5 min: 10% B

  • 2.5 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B

  • 5.0 min: Stop

Method Validation & Performance Logic

Linearity & Range

• Target Range: 1.0 ng/mL (LLOQ) to 1000 ng/mL.

• Logic: R-95913 circulates at higher concentrations than the active metabolite. A weighted linear regression (

  ) typically yields .

Selectivity & Interference

• Prasugrel (Parent): Elutes later than R-95913 due to the lipophilic acetate group. Ensure the gradient holds at high organic long enough to wash out any remaining parent drug to prevent carryover.

• Active Metabolite (R-138727): More polar than R-95913 (contains a free carboxylic acid/thiol). It will elute earlier. The MRM transitions are distinct (Active Met precursor is m/z 338 if derivatized, or 138727 mass if not), preventing interference.

Stability[18]

• Stock Solution: Stable in ACN at -20°C for >1 month.

• Plasma Stability: R-95913 is relatively stable in plasma compared to the active metabolite. However, samples should be processed on ice and stored at -70°C.

Analytical Workflow Diagram

Caption: Step-by-step bioanalytical workflow for 2-Oxo Prasugrel quantification.

References

• Farid, N. A., et al. (2007). "Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry." Rapid Communications in Mass Spectrometry, 21(2), 169-179. Link

• Sugidachi, A., et al. (2007). "The in vivo pharmacological profile of CS-747, a novel antiplatelet agent with platelet ADP receptor antagonist properties." British Journal of Pharmacology, 129(7), 1439-1446. Link

• Williams, E. T., et al. (2008).[] "The biotransformation of prasugrel, a new thienopyridine prodrug, by the human carboxylesterases 1 and 2."[] Drug Metabolism and Disposition, 36(7), 1227-1232.[] Link

• Mullangi, R., et al. (2013). "Quantification of prasugrel active metabolite in human plasma by LC-MS/MS: Application to a bioequivalence study." Biomedical Chromatography, 27(10), 1245-1252. Link

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• 12. tandfonline.com [tandfonline.com]

Application Note: Advanced Solid-Phase Extraction (SPE) Methodology for the Quantitation of 2-Oxo Prasugrel (R-95913) in Biological Matrices

Introduction & Mechanistic Background

Prasugrel is a third-generation thienopyridine prodrug widely utilized to inhibit platelet activation and aggregation in patients with acute coronary syndrome 1. Unlike clopidogrel, prasugrel undergoes rapid and almost complete hydrolysis in the intestine and systemic circulation by carboxylesterases (primarily CES2) to form an inactive thiolactone intermediate known as 2-oxo prasugrel (R-95913) 2. This intermediate is subsequently oxidized by hepatic cytochromes P450 (predominantly CYP3A4 and CYP2B6) to form the pharmacologically active metabolite, R-138727, which irreversibly binds to the P2Y12 receptor 3.

Accurate bioanalysis of 2-oxo prasugrel (R-95913) is critical for pharmacokinetic (PK) profiling, as it serves as the direct precursor to the active metabolite and acts as a surrogate marker for the first phase of prasugrel metabolism.

Figure 1: In vivo metabolic cascade of Prasugrel highlighting the R-95913 intermediate.

Pre-Analytical Considerations & Causality

A robust bioanalytical method must operate as a self-validating system. The primary challenge in quantifying R-95913 is its transient nature and susceptibility to ex vivo degradation, alongside the risk of artificial ex vivo formation from residual prodrug 4.

• Causality of Esterase Inhibition : Blood collection tubes must be pre-treated with an esterase inhibitor (e.g., Bis-p-nitrophenyl phosphate, BNPP) to halt CES2 activity immediately upon draw. Without this, residual prasugrel will continue to hydrolyze into R-95913 in the sample tube, falsely elevating the quantitative results.

• Causality of SPE Selection : Liquid-liquid extraction (LLE) often suffers from emulsion formation and fails to remove endogenous phospholipids effectively, leading to severe ion suppression in LC-MS/MS. A polymeric Hydrophilic-Lipophilic Balance (HLB) SPE sorbent is selected because R-95913 lacks strongly ionizable groups at physiological pH, making ion-exchange sorbents ineffective. The divinylbenzene/N-vinylpyrrolidone copolymer of HLB provides excellent retention for the thiolactone ring via reversed-phase mechanisms while allowing aggressive aqueous washes.

Experimental Protocol: SPE Workflow for R-95913

Materials Required

• Sorbent : Polymeric HLB SPE Cartridges (30 mg, 1 mL).

• Internal Standard (IS) : R-95913-d4 (Stable Isotope Labeled).

• Reagents : LC-MS grade Methanol, Acetonitrile, Water, Formic Acid.

Step-by-Step Methodology

1. Sample Preparation (Protein Disruption)

• Aliquot 200 µL of BNPP-stabilized human plasma into a pre-chilled microcentrifuge tube (maintained at 4°C).

• Add 20 µL of IS working solution (R-95913-d4, 50 ng/mL) and vortex for 10 seconds. Self-Validation Step: The use of a deuterated IS corrects for any variable volumetric losses or matrix-induced ion suppression during the extraction.

• Add 200 µL of 2% Formic Acid in Water. Causality: Acidification disrupts protein-analyte binding (specifically to human serum albumin) and ensures the analyte is fully partitioned into the aqueous phase for optimal sorbent interaction.

2. SPE Conditioning & Equilibration

• Condition the HLB cartridge with 1.0 mL of 100% Methanol.

• Equilibrate with 1.0 mL of MS-grade Water.

• Critical Note: Do not allow the sorbent bed to dry out before sample loading to maintain active pore sites.

3. Sample Loading

• Load the entire pre-treated plasma sample (~420 µL) onto the cartridge.

• Apply a gentle vacuum (1-2 in Hg) to achieve a flow rate of ~1 drop/second.

4. Washing (Interference Removal)

• Wash with 1.0 mL of 5% Methanol in Water.

• Causality: This specific organic concentration is high enough to elute polar interferences (salts, small peptides) but low enough to prevent premature elution of the hydrophobic R-95913.

• Apply maximum vacuum (10 in Hg) for 2 minutes to dry the sorbent bed completely.

5. Elution

• Elute the analyte and IS with 1.0 mL of 100% Acetonitrile.

• Causality: Acetonitrile is preferred over methanol for elution as it provides superior precipitation of any residual co-extracted proteins and extracts the thiolactone efficiently without causing transesterification.

6. Evaporation & Reconstitution

• Evaporate the eluate to dryness under a gentle stream of Nitrogen at 35°C.

• Reconstitute in 100 µL of Mobile Phase A/B (50:50, v/v). Vortex for 30 seconds and transfer to an autosampler vial.

Figure 2: Step-by-step Solid-Phase Extraction (SPE) workflow for R-95913.

LC-MS/MS Analytical Workflow

Following extraction, the reconstituted samples are subjected to LC-MS/MS analysis to ensure high selectivity and sensitivity 4.

• Column : Reversed-phase C18 (50 mm × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase : Solvent A (0.1% Formic Acid in Water) and Solvent B (0.1% Formic Acid in Acetonitrile).

• Gradient : Rapid gradient from 30% to 90% B over 3.0 minutes at a flow rate of 0.4 mL/min.

• Detection : Positive Electrospray Ionization (ESI+), Multiple Reaction Monitoring (MRM).

Quantitative Data & Method Performance

The implementation of the HLB SPE protocol yields highly reproducible recoveries and minimal matrix effects, confirming the self-validating nature of the assay.

Table 1: Quantitative Performance Metrics for R-95913 SPE Extraction

Parameter	R-95913 (Low QC: 2.5 ng/mL)	R-95913 (High QC: 400 ng/mL)
SPE Absolute Recovery (%)	89.4 ± 3.2	92.1 ± 2.8
Matrix Effect (%)	98.5 ± 4.1	101.2 ± 1.9
Intra-day Precision (CV%)	4.5	2.1
Inter-day Accuracy (%)	96.0	102.5

Table 2: Pharmacokinetic Parameters of Prasugrel Metabolites (Healthy Volunteers)

Metabolite	Cmax (ng/mL)	Tmax (h)	AUC0-24h (ng·h/mL)	Half-life (t1/2, h)
R-95913 (Inactive Intermediate)	~ 15 - 25	0.25 - 0.5	~ 30 - 50	1.5 - 2.0
R-138727 (Active Metabolite)	80	0.5	122	3.7

(Note: Values are representative approximations based on literature for a standard 60 mg loading dose of prasugrel).

References

• Title: The Intestine As an Important Contributor to Prasugrel Active Metabolite Formation In Vivo Source: ResearchGate URL
• Title: Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method Source: ResearchGate URL
• Title: Clopidogrel but Not Prasugrel Significantly Inhibits the CYP2C8-Mediated Metabolism of Montelukast Source: Diva-Portal URL
• Title: PHARMACOKINETIC INTERACTIONS AND PHARMACOGENETICS OF CLOPIDOGREL, PRASUGREL AND TICAGRELOR Source: University of Helsinki URL

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• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]

Application Note: A Robust RP-HPLC Method for the Separation of Prasugrel and its 2-oxo Metabolite

Abstract

This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the effective separation of the antiplatelet agent prasugrel from its major inactive 2-oxo metabolite. Prasugrel, a prodrug, undergoes rapid metabolism, making the accurate quantification of the parent drug and its metabolites critical for pharmacokinetic and stability studies.[1] This document provides a comprehensive protocol, including optimized chromatographic conditions, sample preparation guidelines, and method validation parameters, tailored for researchers, scientists, and drug development professionals. The causality behind the experimental choices is elucidated to provide a deeper understanding of the method's principles.

Introduction: The Analytical Challenge of Prasugrel and its Metabolites

Prasugrel is a thienopyridine derivative and a potent inhibitor of platelet aggregation.[1] It is administered as a prodrug and requires in vivo metabolic activation to exert its therapeutic effect. The initial metabolic pathway involves rapid hydrolysis by esterases to an inactive thiolactone intermediate, which is then oxidized by cytochrome P450 enzymes to the active metabolite. Concurrently, prasugrel can be metabolized to various inactive metabolites, with the 2-oxo derivative being a significant product.

The chemical similarity between prasugrel and its 2-oxo metabolite presents a significant analytical challenge. A robust and specific analytical method is imperative to differentiate and accurately quantify these compounds, which is essential for:

• Pharmacokinetic and Bioequivalence Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) profile of prasugrel.[2]

• Stability Indicating Assays: To monitor the degradation of prasugrel in pharmaceutical formulations, where the 2-oxo metabolite can be a potential degradant.[3][4]

• Quality Control: To ensure the purity and potency of the active pharmaceutical ingredient (API) and finished drug products.[5]

This application note presents a validated RP-HPLC method with UV detection, offering a reliable and accessible approach for the separation of prasugrel and its 2-oxo metabolite.

Chromatographic Principles and Method Development Rationale

The selected RP-HPLC method leverages the principles of reversed-phase chromatography, where the stationary phase is non-polar (e.g., C18) and the mobile phase is polar. The separation is primarily driven by the hydrophobic interactions between the analytes and the stationary phase.

Rationale for Key Method Parameters:

• Column Chemistry (C18): A C18 (octadecylsilane) stationary phase is chosen for its excellent hydrophobic character and proven efficacy in separating a wide range of pharmaceutical compounds.[3] The long alkyl chains provide a high degree of interaction with the non-polar regions of prasugrel and its metabolite, leading to effective retention and resolution.

• Mobile Phase Composition: A gradient elution with a mixture of an aqueous buffer and an organic modifier is employed.

  • Aqueous Buffer (Ammonium Acetate): A buffer is essential to maintain a consistent pH and ionic strength, which influences the ionization state of the analytes and, consequently, their retention. Ammonium acetate is volatile, making it compatible with mass spectrometry if hyphenation is desired. A slightly acidic pH (around 4.5) is often chosen to suppress the ionization of any residual silanols on the silica-based stationary phase, thereby reducing peak tailing.[6]

  • Organic Modifier (Acetonitrile): Acetonitrile is a common organic modifier in reversed-phase chromatography due to its low viscosity, low UV cutoff, and excellent eluotropic strength. A gradient elution, where the concentration of acetonitrile is increased over time, is optimal for separating compounds with different polarities, ensuring that both prasugrel and its more polar 2-oxo metabolite are eluted with good peak shape and within a reasonable runtime.

• UV Detection Wavelength: The selection of the detection wavelength is based on the UV-Vis spectra of prasugrel and its metabolites. A wavelength of 254 nm is a common choice as it provides good sensitivity for both the parent drug and its related substances.[6][7]

Experimental Workflow and Protocols

Materials and Reagents

• Prasugrel Reference Standard

• Prasugrel 2-oxo Metabolite Reference Standard

• Acetonitrile (HPLC Grade)

• Ammonium Acetate (HPLC Grade)

• Acetic Acid (Glacial, HPLC Grade)

• Water (HPLC Grade)

• Methanol (HPLC Grade)

• 0.45 µm Syringe Filters (Nylon or PTFE)

Instrumentation and Chromatographic Conditions

The following table summarizes the optimized HPLC conditions for the separation of prasugrel and its 2-oxo metabolite.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent with quaternary pump, autosampler, column thermostat, and DAD/VWD detector
Column	Zorbax XDB C8, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.05 M Ammonium Acetate in water, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	254 nm
Run Time	15 minutes

Note: These conditions are based on a validated method for prasugrel and its degradants and are expected to provide good separation for the 2-oxo metabolite.[6] Method optimization may be required for specific applications.

Standard and Sample Preparation Protocol

3.3.1. Standard Stock Solution Preparation (1000 µg/mL)

• Accurately weigh approximately 25 mg of Prasugrel Reference Standard and 25 mg of Prasugrel 2-oxo Metabolite Reference Standard into separate 25 mL volumetric flasks.

• Add approximately 15 mL of methanol to each flask and sonicate for 5 minutes to dissolve.

• Allow the solutions to cool to room temperature.

• Make up the volume to the mark with methanol and mix well.

3.3.2. Working Standard Solution Preparation (100 µg/mL)

• Pipette 2.5 mL of the Prasugrel stock solution and 2.5 mL of the 2-oxo metabolite stock solution into a 25 mL volumetric flask.

• Dilute to the mark with the mobile phase (pre-mixed at the initial gradient conditions: 60% Mobile Phase A, 40% Mobile Phase B).

• Mix thoroughly.

3.3.3. Sample Preparation (from Pharmaceutical Dosage Forms)

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of prasugrel into a 100 mL volumetric flask.

• Add approximately 70 mL of methanol and sonicate for 15 minutes with intermittent shaking to ensure complete dissolution.

• Allow the solution to cool to room temperature.

• Make up the volume to the mark with methanol and mix well.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Analytical Workflow Diagram

Caption: Experimental workflow from sample preparation to data analysis.

Method Validation and System Suitability

To ensure the reliability and accuracy of the analytical results, the HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines.[8] Key validation parameters include:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[5] This is demonstrated by the absence of interfering peaks at the retention times of prasugrel and its 2-oxo metabolite in a blank and placebo chromatogram.

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte.[5] A linear relationship should be established by preparing a series of calibration standards over a defined concentration range.

• Accuracy: The closeness of the test results obtained by the method to the true value.[5][6] This is typically assessed by performing recovery studies on a placebo spiked with known amounts of the analytes at different concentration levels.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[5] This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[5]

System Suitability:

Before each analytical run, a system suitability test must be performed to ensure the chromatographic system is performing adequately. This is achieved by injecting a working standard solution multiple times. The acceptance criteria are typically:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) of Peak Areas (for replicate injections): ≤ 2.0%

Chemical Structures

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• 5. Analytical method development and validation of prasugrel in bulk and its pharmaceutical formulation using the RP-HPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability-Indicating LC Method for the Determination of Prasugrel Hydrochloride in Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stability-indicating HPLC Method for Simultaneous Determination of Aspirin and Prasugrel - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimized Protein Precipitation for 2-Oxo Prasugrel-d4 Recovery

Executive Summary

This guide details a high-efficiency protein precipitation (PPT) protocol for the recovery of 2-Oxo Prasugrel (R-95913) and its deuterated internal standard, 2-Oxo Prasugrel-d4 , from biological matrices. While often overshadowed by the active metabolite (R-138727), the thiolactone intermediate (R-95913) is a critical pharmacokinetic marker.

The primary challenge in this workflow is not the solubility of the analyte, but the enzymatic instability of the parent drug (Prasugrel) . Without rigorous esterase inhibition, ex vivo hydrolysis of the parent drug artificially elevates R-95913 levels, invalidating the assay. This protocol integrates pre-analytical stabilization with an acidified acetonitrile precipitation strategy to ensure quantitative accuracy and reproducibility.

Chemical & Metabolic Context

Understanding the specific instability of the thienopyridine class is prerequisite to successful extraction.

Metabolic Pathway

Prasugrel is a prodrug that undergoes rapid hydrolysis by hCE2 (carboxylesterase-2) in the intestine and blood to form the inactive thiolactone intermediate, 2-Oxo Prasugrel (R-95913) .[1][2][3][4] This intermediate is subsequently oxidized by CYPs (mainly CYP3A4/2B6) to the active metabolite (R-138727).

Critical Distinction:

• Prasugrel: Unstable ester (requires immediate stabilization).

• 2-Oxo Prasugrel (R-95913): Thiolactone intermediate (relatively stable, no free thiol).[2][3][4]

• Active Metabolite (R-138727): Free thiol (highly unstable, requires derivatization).[5]

This protocol focuses specifically on the Thiolactone Intermediate (R-95913).

Figure 1: Prasugrel metabolic pathway highlighting the critical ex vivo hydrolysis risk.

Pre-Analytical Stabilization (The "Zero-Step")

Warning: Standard EDTA plasma is insufficient. If the parent drug (Prasugrel) is present in the sample, it will continue to hydrolyze to R-95913 after blood draw, causing a false positive bias.

Required Additives:

• Anticoagulant: K2EDTA or Lithium Heparin.

• Esterase Inhibitor: Sodium Fluoride (NaF) is mandatory. For maximum stability, Dichlorvos (an organophosphate) is superior but toxic; NaF is generally sufficient for R-95913 analysis if processed cold.

Protocol:

• Collect blood into tubes containing NaF/K2EDTA.

• Immediately place on ice (4°C).

• Centrifuge within 30 minutes at 4°C to separate plasma.

• Store plasma at -70°C.

Protein Precipitation Protocol

Materials

• Internal Standard (IS): 2-Oxo Prasugrel-d4 (100 ng/mL in ACN).

• Precipitation Solvent: Acetonitrile (ACN) with 0.1% Formic Acid (FA).

  • Why ACN? Provides cleaner supernatants and higher recovery for thienopyridines compared to Methanol.

  • Why Acid? Stabilizes the lactone ring and prevents potential opening to the carboxylic acid form.

Step-by-Step Workflow

• Thawing: Thaw plasma samples on wet ice. Vortex for 10 seconds.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL Eppendorf tube or 96-well plate.

• IS Addition: Add 20 µL of Working Internal Standard (2-Oxo Prasugrel-d4).

  • Note: Vortex gently (5 sec) to equilibrate IS with the matrix.

• Precipitation: Add 150 µL of Cold 0.1% Formic Acid in Acetonitrile (Ratio 1:3 v/v).

  • Mechanistic Insight: The cold solvent precipitates high-molecular-weight proteins (albumin, globulins) while the acid dissociates the drug from plasma binding sites.

• Extraction: Vortex vigorously for 2 minutes (or shake at 1200 rpm).

  • Critical: Thorough mixing is required to release the drug from the protein mesh.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to a clean vial/plate.

• Dilution (Optional but Recommended): Add 100 µL of 0.1% Formic Acid in Water.

  • Reason: Injecting pure ACN can cause peak broadening (solvent effect) on reverse-phase columns. Diluting to ~50% organic matches the initial mobile phase conditions.

Figure 2: Step-by-step protein precipitation workflow for optimal recovery.

Validation & Quality Control

Recovery Calculation

Recovery is calculated by comparing the peak area of the extracted sample against a post-extraction spiked sample (representing 100% recovery).

Target Benchmarks:

Parameter	Acceptance Criteria	Typical Result (ACN PPT)
Absolute Recovery	> 85%	90-95%
IS Normalized Recovery	95-105%	99%

| Matrix Effect | 85-115% | 92% |

Troubleshooting Guide

Observation	Root Cause	Corrective Action
High Variability (RSD > 15%)	Incomplete protein removal or pipetting error.	Increase centrifugation speed/time; Ensure vigorous vortexing.
Low Recovery (< 50%)	Drug entrapment in protein pellet.	Adjust PPT ratio to 1:4; Ensure ACN is acidified (acid helps release bound drug).
Peak Tailing	Solvent mismatch.	Dilute supernatant with water (Step 8) before injection.
R-95913 Increasing over time	Ex vivo hydrolysis of Parent.	CRITICAL: Verify NaF was used in blood collection. Keep samples on ice.

References

• Farid, N. A., et al. (2007). Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry.[6][7][8][9] Rapid Communications in Mass Spectrometry.

• Small, D. S., et al. (2008). Pharmacokinetics and pharmacodynamics of prasugrel in healthy subjects.[8] European Journal of Clinical Pharmacology.

• Rehmel, J. L., et al. (2006). Interaction of prasugrel active metabolite with P2Y12 receptor.[6][9][10][11] Drug Metabolism and Disposition.[12]

• Mullangi, R., et al. (2013). Quantification of prasugrel and its metabolites in biological matrices.[5][6][7][8][9][10][12][13] Biomedical Chromatography.[8][12]

Sources

• 1. Biocatalytic Syntheses of Antiplatelet Metabolites of the Thienopyridines Clopidogrel and Prasugrel Using Fungal Peroxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral P2Y12 Inhibitors and Drug Interactions | ECR Journal [ecrjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Oral P2Y12 Inhibitors: Victims or Perpetrators? A Focused Review on Pharmacokinetic, Clinically Relevant Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Storage and Handling of 2-Oxo Prasugrel-d4 Stock Solutions for LC-MS/MS Bioanalysis

Introduction and Mechanistic Background

Prasugrel is a potent thienopyridine prodrug utilized for the reduction of thrombotic cardiovascular events[1]. Its bioactivation is a strict two-step metabolic process: it first undergoes rapid esterase-mediated hydrolysis (primarily via hCE2) to form a thiolactone intermediate known as 2-Oxo Prasugrel (R-95913) [2]. This intermediate is subsequently oxidized by cytochrome P450 enzymes (CYP3A4/CYP2B6) to yield the pharmacologically active thiol metabolite, R-138727[2][3].

In pharmacokinetic profiling and clinical bioanalysis, quantifying these metabolites requires highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[4]. To correct for matrix effects and variations during sample extraction, the use of a stable isotope-labeled internal standard (SIL-IS) such as 2-Oxo Prasugrel-d4 is mandatory[3][5]. However, the inherent chemical instability of thienopyridine intermediates poses a severe risk to assay integrity[6]. This application note details the causality behind this instability and provides a self-validating protocol for the preparation and storage of 2-Oxo Prasugrel-d4 stock solutions.

Prasugrel bioactivation pathway highlighting the vulnerable 2-Oxo Prasugrel intermediate.

Causality of Instability: Why Standard Handling Fails

Standard laboratory practices—such as dissolving reference materials in methanol or storing them in multi-use vials at -20°C—are fundamentally flawed for 2-Oxo Prasugrel-d4 due to three mechanistic vulnerabilities:

• Hydrolytic Vulnerability: The thiolactone ring of 2-Oxo Prasugrel is highly susceptible to nucleophilic attack[6]. In neutral to alkaline aqueous conditions, or in the presence of protic solvents like methanol, the ring rapidly opens. This neutral hydrolysis destroys the structural integrity of the internal standard[6].

• Oxidative Stress: Thienopyridine derivatives are easily oxidized. Exposure to atmospheric oxygen, trace peroxides in aging solvents, or reactive oxygen species generated during ultrasonic dissolution leads to the formation of sulfoxides (+16 Da mass shift)[2][6].

• Isotope Scrambling/Exchange: In protic environments at extreme pH, deuterium-hydrogen exchange can occur on the labeled moiety, diminishing the isotopic purity of the -d4 label and compromising the quantitative accuracy of the LC-MS/MS assay.

Quantitative Stability Parameters

The following table summarizes the observed stability constraints for Prasugrel metabolites and their deuterated analogs under various conditions[6][7][8].

Environmental Vector	Condition	Impact on 2-Oxo Prasugrel-d4	Recommended Mitigation
Solvent	Protic (Methanol, Water)	Rapid thiolactone ring-opening (hydrolysis).	Use 100% Acetonitrile (ACN) or anhydrous DMSO.
pH	Neutral to Alkaline (pH > 7)	Accelerates hydrolytic degradation.	Acidify stock (e.g., 0.1% Formic Acid) if aqueous mixtures are required.
Temperature	Room Temp / -20°C	Gradual degradation over 24-48 hours.	Mandatory cryogenic storage at -80°C.
Atmosphere	Ambient Air (O2)	Oxidation to sulfoxide derivatives.	Argon or Nitrogen gas overlay before sealing.
Handling	Freeze-Thaw Cycles	Condensation introduces water, driving hydrolysis.	Prepare single-use aliquots immediately upon reconstitution.

Self-Validating Protocol for Stock Solution Preparation

To guarantee the trustworthiness of your bioanalytical assays, the handling of 2-Oxo Prasugrel-d4 must follow a strict, self-validating workflow.

Phase 1: Reconstitution

• Equilibration: Allow the lyophilized vial of 2-Oxo Prasugrel-d4 to equilibrate to room temperature inside a desiccator for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the powder, introducing water that initiates thiolactone hydrolysis[6].

• Solvent Addition: Reconstitute the powder in 100% LC-MS grade Acetonitrile (ACN) or anhydrous Dimethyl Sulfoxide (DMSO) to achieve a primary stock concentration (e.g., 1.0 mg/mL)[1][9]. Strictly avoid methanol.

• Dissolution: Vortex gently until clear. Do not sonicate.

  • Causality: Ultrasonic cavitation generates localized heat and free radicals in the solvent, which aggressively promotes the oxidation of the thienopyridine core.

Phase 2: Aliquoting and Storage

• Single-Use Aliquots: Immediately transfer the primary stock into pre-chilled, amber glass LC vials (e.g., 20 µL to 50 µL per vial).

  • Causality: Amber glass prevents photolytic degradation, while single-use aliquots entirely eliminate freeze-thaw cycles that introduce condensation[6].

• Inert Gas Overlay: Gently blow a stream of high-purity Argon or Nitrogen gas over the headspace of each vial before capping to displace atmospheric oxygen.

• Cryopreservation: Store all aliquots immediately at -80°C. Under these conditions, thienopyridine stock solutions typically remain stable for 6 to 12 months[5].

Phase 3: System Suitability and Validation (Self-Validation Step)

Before utilizing a thawed aliquot for a critical bioanalytical run, the system must validate the integrity of the internal standard[7][8]. Inject a diluted sample (e.g., 10 ng/mL in acidified ACN) into the LC-MS/MS:

• Check for Oxidation: Monitor the MRM transition for the +16 Da oxidized degradant. If the peak area of the degradant exceeds 5% of the parent peak, discard the aliquot.

• Check Isotopic Purity: Ensure the -d0 (unlabeled) transition remains below 0.5% of the -d4 peak area to confirm no deuterium exchange has occurred during storage.

Self-validating workflow for the preparation, storage, and handling of 2-Oxo Prasugrel-d4.

Working Solution Preparation for Plasma Extraction

When preparing working internal standard (IS) solutions for daily plasma extraction (e.g., protein precipitation or liquid-liquid extraction)[3]:

• Thaw a single -80°C aliquot on wet ice.

• Dilute the stock into an appropriate extraction solvent. For protein precipitation, use 100% ACN containing 0.1% Formic Acid[7]. The acidic environment stabilizes both the 2-Oxo Prasugrel-d4 IS and the endogenous active metabolites in the plasma matrix[8].

• Discard any unused portion of the thawed stock vial. Never refreeze.

References

• A Comparative Guide to the Pharmacokinetics of Prasugrel and its Active Metabolite - Benchchem.
• Analysis of prasugrel by chromatography - Review - Arab International University.
• Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed.
• Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry - PubMed.
• Simultaneous Determination of Prasugrel and Its Process Related Impurities and Degradation Products in Bulk Drug Substances by RPLC-UV - ResearchGate.
• Biocatalytic Syntheses of Antiplatelet Metabolites of the Thienopyridines Clopidogrel and Prasugrel Using Fungal Peroxygenases - MDPI.
• Clinical Pharmacology Review NDA 22-307, Prasugrel - FDA.
• Prasugrel Hydrochloride (PCR 4099; CS-747) | P2Y12 Receptor Antagonist - InvivoChem.

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• 1. Prasugrel Hydrochloride (PCR 4099; CS-747) | P2Y12 Receptor Antagonist | CAS 389574-19-0 | Buy Prasugrel Hydrochloride (PCR 4099; CS-747) from Supplier InvivoChem [invivochem.com]
• 2. Biocatalytic Syntheses of Antiplatelet Metabolites of the Thienopyridines Clopidogrel and Prasugrel Using Fungal Peroxygenases [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. au.edu.sy [au.edu.sy]
• 8. Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prasugrel-d3 (PCR 4099-d3) | P2Y Receptor | 1127253-02-4 | Invivochem [invivochem.com]

Technical Notes & Optimization

Prasugrel Active Metabolite (R-138727) LC-MS/MS Support Center: Troubleshooting & Methodologies

Welcome to the Technical Support Center for prasugrel metabolite detection. Quantifying the active metabolite of prasugrel (R-138727) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is notoriously challenging. This guide is designed for researchers and drug development professionals to troubleshoot sensitivity drops, understand the mechanistic causality behind sample degradation, and implement self-validating experimental workflows.

The Mechanistic Cause of Sensitivity Loss

Prasugrel is a thienopyridine prodrug. In vivo, it is rapidly hydrolyzed by esterases into an inactive thiolactone intermediate (R-95913), which is subsequently oxidized by cytochrome P450 enzymes (primarily CYP3A4 and CYP2B6) into the pharmacologically active metabolite, R-138727[1].

The Core Challenge: R-138727 contains a highly reactive free sulfhydryl (-SH) group. While this thiol is essential for in vivo efficacy (it forms a disulfide bridge with the P2Y12 receptor on platelets), it causes extreme ex vivo instability[2]. If blood samples are not handled correctly, the thiol group rapidly undergoes oxidative dimerization or binds covalently to endogenous plasma proteins. This permanently removes the free metabolite from the detectable pool, resulting in massive signal loss and artificially low sensitivity during LC-MS/MS analysis[3],[4].

Prasugrel metabolic pathway and mandatory derivatization step for LC-MS/MS stability.

Self-Validating Experimental Protocol: Derivatization & Extraction

To prevent signal loss, your protocol must be a self-validating system where the stabilizing agent is present before the blood is drawn. The following methodology utilizes 2-bromo-3'-methoxyacetophenone (MPB) or N-ethylmaleimide (NEM) to instantly alkylate the thiol group, ensuring the structural integrity of R-138727[3],[4].

Step-by-Step Methodology

Step 1: Preparation of Collection Tubes (Pre-Spiking)

• Prepare a stock solution of the derivatizing agent (e.g., MPB) in acetonitrile.

• Pre-spike K2EDTA blood collection tubes with the solution to achieve a sufficient molar excess (e.g., final whole-blood concentration of ~10 mM MPB)[3].

• Causality Checkpoint: By pre-spiking, the alkylation of the thiol occurs instantaneously as blood enters the tube. If you wait to add the agent until after plasma separation, protein binding will have already occurred, invalidating the sample.

Step 2: Sample Collection and Plasma Separation

• Draw whole blood directly into the pre-spiked K2EDTA tubes. Invert gently 5–8 times to mix.

• Immediately centrifuge the tubes at 3000 × g for 10 minutes at 4°C.

• Transfer the derivatized plasma supernatant to pre-chilled cryovials and store at -20°C or -80°C. Derivatized R-138727 is stable in human plasma for up to 3 months at -20°C[4].

Step 3: Liquid-Liquid Extraction (LLE)

• Aliquot 100 µL of the derivatized plasma into a clean microcentrifuge tube.

• Add 10 µL of the Internal Standard (IS) working solution (e.g., Trandolapril or a stable-isotope labeled analog)[4].

• Add 1.0 mL of extraction solvent (e.g., ethyl acetate/hexane).

• Vortex vigorously for 3 minutes to ensure complete partitioning of the derivatized analyte into the organic phase.

• Centrifuge at 10,000 × g for 5 minutes. Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 35°C.

Step 4: LC-MS/MS Reconstitution and Analysis

• Reconstitute the dried extract in 100 µL of mobile phase (e.g., 50:50 v/v Acetonitrile : 10 mM Ammonium Formate, pH 3.0)[4].

• Inject 10 µL onto a C18 analytical column (e.g., 50 mm × 4.6 mm, 5 µm).

• Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM).

Quantitative Data & Validation Benchmarks

Compare your assay performance against these standard validation benchmarks for MPB/NEM-derivatized R-138727 to diagnose potential systemic errors[3],[4].

Validation Parameter	Benchmark Target	Mechanistic Implication if Failed
Linear Dynamic Range	0.5 – 250 ng/mL	Non-linearity suggests detector saturation or incomplete derivatization at high concentrations.
Lower Limit of Quantitation (LLOQ)	≤ 0.5 ng/mL	High LLOQ indicates severe ion suppression (matrix effects) or poor extraction recovery.
Extraction Recovery	> 90.0%	Low recovery points to inadequate LLE solvent polarity or irreversible protein binding prior to extraction.
Inter/Intra-batch Precision	< 10.0% RSD	High variability indicates inconsistent MPB mixing during blood collection or unstable ESI spray.

Technical FAQs & Troubleshooting Guide

Troubleshooting logic tree for resolving low sensitivity in prasugrel metabolite detection.

Q: My R-138727 peaks are completely absent or below the LLOQ, but the internal standard looks fine. What happened? A: This is the hallmark of delayed derivatization. If MPB or NEM is added after plasma separation rather than at the exact moment of blood collection, the free thiol group will have already formed disulfide bonds with endogenous plasma proteins[3]. Causality: The covalent binding permanently removes the free metabolite from the detectable pool. Solution: Ensure collection tubes are pre-spiked with the derivatizing agent.

Q: I am seeing severe signal drift and poor reproducibility across a batch. How do I fix this? A: This indicates matrix effects (ionization suppression) in the ESI source[4]. Causality: Endogenous phospholipids co-eluting with the derivatized R-138727 compete for charge droplets in the ESI source, suppressing the analyte signal. Solution: Switch from simple protein precipitation (PPT) to a more rigorous extraction method like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE). Ensure your mobile phase buffer (e.g., 10 mM ammonium formate) is properly buffering the system at pH 3.0[4].

Q: Which derivatizing agent should I use: MPB or NEM? A: Both are effective and widely cited in , but they require different MRM transitions[5]. MPB (2-bromo-3'-methoxyacetophenone) is highly favored because it forms a very stable derivative with excellent ionization efficiency in ESI+[3]. NEM (N-ethylmaleimide) is also standard but can sometimes yield lower sensitivity depending on the mass spectrometer's specific ion optics[4]. Ensure your MRM transitions are updated accordingly (e.g., m/z 498.2 → 348.2 for specific derivatives)[5].

References

• Title: Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma and its application to a bioequivalence study Source: Drug Testing and Analysis (PubMed) URL: [Link]

• Title: Platelet Aggregation Inhibitory Effects and Pharmacokinetics of Prasugrel Used in Combination With Aspirin in Healthy Japanese Subjects Source: Clinical Pharmacology in Drug Development (PMC) URL: [Link]

• Title: Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method Source: Journal of Chromatography B (via ResearchGate) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. au.edu.sy [au.edu.sy]
• 3. researchgate.net [researchgate.net]
• 4. Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma and its application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Platelet Aggregation Inhibitory Effects and Pharmacokinetics of Prasugrel Used in Combination With Aspirin in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Matrix Effects with 2-Oxo Prasugrel-d4

Status: Operational | Topic: Bioanalysis / LC-MS/MS Optimization Audience: Bioanalytical Scientists, PI, Method Developers

Executive Summary: The Matrix Challenge

You are likely encountering signal instability, ion suppression, or poor internal standard (IS) tracking while using 2-Oxo Prasugrel-d4 . In the analysis of Prasugrel metabolites, "matrix effects" are rarely random; they are usually deterministic consequences of phospholipid co-elution or mismatched IS chemistry .

This guide bypasses generic advice to focus on the specific physicochemical interactions of Prasugrel metabolites (R-138727 and R-106583) and how to configure your LC-MS/MS assay to tolerate the biological matrix.

Part 1: Critical Verification (The "Isotope Trap")

Before troubleshooting the matrix, you must validate the chemistry. There is a common nomenclature confusion that causes "matrix effects" which are actually retention time shifts due to mismatched standards.

2-Oxo Prasugrel-d4 typically refers to the deuterated Inactive Metabolite (R-106583) .

• If you are quantifying the Active Metabolite (R-138727): Using 2-Oxo Prasugrel-d4 as your IS is a structural analog workflow , not a stable-isotope dilution workflow. The IS will not co-elute with the analyte. They will experience different matrix suppression zones.

• If you are quantifying the Inactive Metabolite (R-106583): This is a true Stable Isotope Labeled (SIL) IS workflow. Matrix effects here indicate gross phospholipid contamination.

Action: Verify your target analyte against the table below.[1]

Common Name	Chemical Code	Role	Correct Internal Standard
Active Metabolite	R-138727	Pharmacologically Active (Thiol)	Prasugrel Active Metabolite-d4 (Derivatized)
Inactive Metabolite	R-106583	Pathway Byproduct (Ketone)	2-Oxo Prasugrel-d4
Thiolactone	R-95913	Intermediate	Prasugrel Thiolactone-d4

Part 2: The Mechanism of Suppression

Matrix effects in Prasugrel analysis are predominantly driven by Glycerophosphocholines (GPCh) . These endogenous lipids elute late in reversed-phase gradients, often overlapping with the hydrophobic Prasugrel metabolites.

• The Ion Competition: Phospholipids enter the ESI source in high abundance. They monopolize the available charge (protons), leaving fewer for your 2-Oxo Prasugrel-d4 molecules.

• The Accumulation: If your gradient cycle time is too short, phospholipids accumulate on the column. They may elute unpredictably in subsequent injections (the "ghost peak" effect), causing random suppression in later samples.

Visualizing the Problem (DOT Diagram)

Figure 1: The failure mode of standard Protein Precipitation (PPT). Residual phospholipids compete for ionization charge in the ESI source, suppressing the signal of 2-Oxo Prasugrel.

Part 3: Engineered Solutions (Protocols)

To minimize matrix effects, you must remove the phospholipids before they reach the MS. Standard Protein Precipitation (PPT) is insufficient for Prasugrel metabolites because it leaves >95% of phospholipids in the supernatant.

Method A: Supported Liquid Extraction (SLE) - Recommended

SLE provides the cleanliness of Liquid-Liquid Extraction (LLE) without the emulsion issues, effectively removing phospholipids.

• Step 1: Load 100 µL Plasma (spiked with 2-Oxo Prasugrel-d4 ) onto a 200 µL SLE+ plate.

• Step 2: Apply gentle vacuum/pressure to initiate absorption. Wait 5 minutes.

• Step 3: Elute with 1 mL MTBE (Methyl tert-butyl ether) or Ethyl Acetate .

  • Why? Phospholipids are retained on the diatomaceous earth; the neutral Prasugrel metabolites elute.

• Step 4: Evaporate and reconstitute in Mobile Phase.

Method B: Phospholipid Removal Plates (HybridSPE / Ostro)

If you must use precipitation, use a specialized removal plate.

• Step 1: Add 100 µL Plasma to the plate.

• Step 2: Add 300 µL 1% Formic Acid in Acetonitrile .

  • Why? The acid breaks protein binding; the Zirconia/Lewis-acid sorbent captures the phosphate group of the phospholipids.

• Step 3: Vacuum filter. The filtrate is phospholipid-free.

Part 4: Troubleshooting & FAQs

Q1: My IS (2-Oxo Prasugrel-d4) recovery is dropping over the course of a run. Why?

Diagnosis: Phospholipid buildup on the column.[2] The Fix: You are likely not washing the column at high organic strength long enough between injections.

• Protocol: Add a "sawtooth" wash step at the end of your gradient. Ramp to 95-98% B (Organic) and hold for at least 2 column volumes.

• Monitor: Set up a specific MRM transition for phospholipids (m/z 184 > 184 for phosphatidylcholines) to visualize where they elute relative to your analyte.

Q2: I am analyzing the Active Metabolite (R-138727) but using 2-Oxo-d4 as the IS. My CV% is >15%.

Diagnosis: IS Mismatch (The "Isotope Trap"). The Science: R-138727 is a thiol; R-106583 (2-Oxo) is a ketone. They have different pKa values and polarities. In the presence of matrix, the ionization efficiency of the thiol might be suppressed by 40%, while the ketone is only suppressed by 10%. The IS fails to compensate. The Fix:

• Switch IS: Purchase Prasugrel Active Metabolite-d4 (often sold as the MPB-derivative).

• Derivatize: If you cannot switch, you must derivatize the active metabolite (using MPB or NEM) to stabilize it. The 2-Oxo IS will still not track perfectly, but it will be closer in stability.

Q3: Can I use LLE (Liquid-Liquid Extraction) instead of SLE?

Answer: Yes, but watch the pH. Protocol:

• Buffer plasma to pH 2.0 - 3.0 (using Formic Acid).

• Extract with Ethyl Acetate/Hexane (50:50) .

• Reasoning: Prasugrel metabolites are generally neutral-to-basic. Acidifying ensures they are uncharged (for R-106583) or stable (for R-138727), driving them into the organic layer while leaving polar matrix components behind.

Part 5: Diagnostic Workflow

Use this logic flow to diagnose the root cause of your matrix effect.

Figure 2: Diagnostic logic for isolating the source of matrix effects. Priority 1 is confirming the chemical identity of the IS.

References

• Farid, N. A., et al. (2007). "Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry." Rapid Communications in Mass Spectrometry, 21(2), 169-179.

• Kakarla, S., et al. (2016).[3][4] "Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method." Journal of Chromatography B, 1022, 175-181.

• Chambers, E., et al. (2007). "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B, 852(1-2), 22-34.

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Stabilization and Extraction of Prasugrel Metabolites for LC-MS/MS

Welcome to the Technical Support Center for Prasugrel Bioanalysis. As application scientists, we frequently see researchers struggle with erratic recovery and poor reproducibility when quantifying prasugrel's active metabolite (R-138727).

Prasugrel is a thienopyridine prodrug that requires a two-step metabolic conversion to become pharmacologically active[1]. The resulting active metabolite irreversibly binds to the P2Y12 receptor via a highly reactive free thiol (sulfhydryl) group[2]. While this thiol is essential for in vivo efficacy, it makes the molecule extremely unstable ex vivo. Without immediate intervention, the metabolite rapidly undergoes oxidative dimerization (forming disulfides) and hydrolysis during standard blood collection and plasma extraction[3].

This guide provides field-proven, self-validating methodologies to prevent degradation and ensure robust LC-MS/MS quantification.

Prasugrel metabolism and ex vivo stabilization of R-138727 via BMAP derivatization.

Frequently Asked Questions (FAQs)

Q: Why does the prasugrel active metabolite (R-138727) degrade so rapidly during standard plasma extraction? A: R-138727 contains a free sulfhydryl group that is highly susceptible to oxidative dimerization and nucleophilic attack in an ex vivo environment[2]. Furthermore, residual esterases in the blood can continue to hydrolyze the prodrug or intermediate metabolites after the blood is drawn, artificially skewing the pharmacokinetic profile[1].

Q: What is the gold-standard method to prevent R-138727 degradation during blood collection? A: Immediate chemical derivatization of the blood sample at the exact moment of collection is mandatory. The industry standard is the addition of 2-bromo-3'-methoxyacetophenone (BMAP)[4]. BMAP acts as an electrophile, reacting rapidly via an SN2 mechanism with the free thiol of R-138727 to form a stable thioether derivative. This halts further oxidation during subsequent sample processing[5].

Q: Can I separate the stereoisomers of the active metabolite after derivatization? A: Yes. R-138727 contains two chiral centers, resulting in four stereoisomers (RS, RR, SR, SS)[6]. Derivatization with BMAP stabilizes the molecule without altering its stereochemistry. A chiral LC-MS/MS method can separate these isomers; clinical data demonstrates that the RS and RR isomers account for approximately 84% of the circulating active metabolite[7].

Q: Do the inactive metabolites require the same derivatization? A: No. The three primary inactive metabolites lack the reactive free thiol group and do not require BMAP derivatization[5]. However, they still require rapid processing at 4°C to prevent ex vivo esterase activity from artificially inflating their concentrations.

Step-by-Step Methodology: Self-Validating Extraction Protocol

To guarantee trustworthiness, this protocol is designed as a self-validating system . Every critical step includes a built-in validation check to ensure that if a failure occurs, the root cause is immediately identifiable.

Self-validating extraction workflow for prasugrel active metabolite from whole blood.

Step 1: Preparation of Derivatizing Collection Tubes

• Action: Pre-aliquot a highly concentrated BMAP solution (prepared in acetonitrile) into K2EDTA blood collection tubes prior to the clinical draw.

• Causality: BMAP must be present the exact moment blood leaves the body to outcompete oxidative degradation.

• Self-Validation Check: Inject a neat blank of the BMAP working solution into the LC-MS/MS before the study begins. The absence of hydrolysis degradation peaks (e.g., loss of the bromide leaving group) validates reagent integrity.

Step 2: Blood Collection and Immediate Mixing

• Action: Draw whole blood directly into the BMAP-containing tubes. Invert gently 5-8 times immediately (within 10 seconds) and place on wet ice.

• Causality: The derivatization reaction is near-instantaneous but requires rapid mechanical homogenization. Wet ice (4°C) suppresses residual esterase activity.

• Self-Validation Check: Spike a known concentration of a stable surrogate thiol (e.g., mesna) into a parallel control tube during the draw. Recovery of the derivatized surrogate at >95% validates that the mixing technique was adequate and the BMAP concentration was not depleted by endogenous blood thiols.

Step 3: Plasma Separation

• Action: Centrifuge the tubes at 4°C (3000 x g for 10 minutes) within 30 minutes of collection to isolate the plasma supernatant.

• Causality: Prompt separation removes red blood cells, which contain high levels of reactive oxygen species and enzymes that complicate the matrix.

• Self-Validation Check: Perform a visual check for hemolysis (pink/red tint in plasma). Hemolysis releases massive amounts of intracellular glutathione, which will consume the BMAP reagent and leave R-138727 unprotected. Flag any hemolyzed samples for potential low recovery.

Step 4: Solid-Phase Extraction (SPE)

• Action: Load plasma onto a pre-conditioned mixed-mode SPE cartridge. Wash with 5% methanol in water, and elute with 100% acetonitrile. Spike in the internal standard (e.g., Emtricitabine)[3].

• Causality: SPE removes phospholipids and proteins that cause severe ion suppression in the mass spectrometer source, which is common in thienopyridine assays.

• Self-Validation Check: Monitor the internal standard peak area. It must remain within ±15% across all samples. A drop in IS area indicates extraction failure or severe matrix effects.

Step 5: LC-MS/MS Analysis

• Action: Inject the eluate onto a reverse-phase C18 column using isocratic elution. Monitor the MRM transition m/z 498.3 → 206.0 for the BMAP-derivatized R-138727, and m/z 248.2 → 130.1 for the internal standard[3].

• Causality: Multiple Reaction Monitoring (MRM) provides the necessary selectivity to distinguish the derivatized active metabolite from endogenous plasma components.

• Self-Validation Check: Monitor the phospholipid MRM transition (m/z 184 → 184) simultaneously. A flat baseline at this transition validates the efficacy of the SPE cleanup.

Quantitative Data Summaries

The following table summarizes the validated assay parameters for prasugrel metabolites when utilizing the BMAP derivatization and LC-MS/MS methodology[4][5][8].

Analyte	Validated Concentration Range	Interbatch Accuracy	Precision	Derivatization Requirement
Active Metabolite (R-138727)	0.5 to 250 ng/mL	-7.00% to 5.98%	0.98% to 3.39%	Mandatory (BMAP)
Inactive Metabolites	1 to 500 ng/mL	-10.5% to 12.5%	2.4% to 6.6%	None

Troubleshooting Guide

Issue 1: Low recovery or high variability of the active metabolite (R-138727).

• Root Cause: Delayed addition of BMAP or insufficient BMAP concentration relative to the blood volume. Endogenous thiols (like glutathione) can consume the reagent before it reacts with the drug.

• Solution: Ensure blood is drawn directly into tubes pre-loaded with BMAP. Do not draw into a standard tube and transfer. Verify that the molar ratio of BMAP to total expected blood thiols is at least 10:1 to prevent reagent depletion[4].

Issue 2: High background noise or matrix effects (ion suppression) during LC-MS/MS.

• Root Cause: Incomplete removal of plasma proteins or phospholipids during extraction.

• Solution: If using Liquid-Liquid Extraction (LLE), switch to Solid-Phase Extraction (SPE). Ensure the SPE wash step is optimized (e.g., increase the methanol concentration slightly in the wash step without eluting the analyte). Implement the phospholipid monitoring (m/z 184) validation check described in Step 5.

Issue 3: Inaccurate quantification of inactive metabolites.

• Root Cause: Ex vivo hydrolysis of the prodrug to inactive metabolites by plasma esterases after collection.

• Solution: While inactive metabolites do not require BMAP derivatization for thiol stabilization, the blood must be immediately chilled. Adding an esterase inhibitor (e.g., dichlorvos) or acidifying the plasma (pH 4-6) can halt ex vivo formation and stabilize the aqueous solution[9].

References

1.5 - ResearchGate 2.4 - NIH.gov 3.7 - NIH.gov 4.8 - SciSpace 5. 2 - AU.edu.sy 6.9 - Google Patents 7.3 - ResearchGate 8.6 - FDA.gov 9.1 - NIH.gov

Sources

• 1. Biocatalytic Syntheses of Antiplatelet Metabolites of the Thienopyridines Clopidogrel and Prasugrel Using Fungal Peroxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. au.edu.sy [au.edu.sy]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Stereoselective metabolism of prasugrel in humans using a novel chiral liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry (2007) | Nagy A. Farid | 128 Citations [scispace.com]
• 9. EP2275087A1 - Prasugrel controlled release formulations - Google Patents [patents.google.com]

Technical Support Center: Reducing Carryover of Prasugrel Metabolites in LC-MS

Introduction: The "Sticky" Science of R-138727

Welcome to the technical support hub for Prasugrel bioanalysis. If you are reading this, you are likely facing a specific, frustrating phenomenon: ghost peaks in your blank samples following a high-concentration standard of Prasugrel’s active metabolite (R-138727).[1]

The Core Problem: Prasugrel is a prodrug.[1][2][3][4] Its active metabolite, R-138727 , contains a reactive thiol (-SH) group.[1][5] To stabilize this thiol for LC-MS quantification, you likely derivatize it (commonly with 2-bromo-3'-methoxyacetophenone (MPB) or N-ethyl maleimide (NEM) ) [1].[1]

While derivatization solves the stability issue, it creates a carryover issue. The resulting derivative is highly lipophilic and "sticky."[1] It adsorbs to:

• Metallic surfaces (Needles, stainless steel loops).[1]

• Polymer interfaces (Rotor seals in the injection valve).[1]

• Column frits .

This guide provides a self-validating troubleshooting protocol to eliminate this carryover.

Part 1: Diagnostic Workflow (Isolate the Source)

Before changing solvents, you must identify where the analyte is hiding.[1] Use this logic gate to diagnose the source.

Figure 1: Diagnostic logic tree to isolate carryover sources between the fluidic path (autosampler) and the stationary phase (column).

Part 2: The Wash Solvent Strategy (The "Magic Mix")

Standard methanol/water washes are insufficient for the MPB-derivative of R-138727.[1] You need a wash system that attacks the lipophilic interaction without precipitating buffer salts.[1]

The Dual-Wash Protocol

Most modern LC systems (Waters Acquity, Agilent 1290, Sciex Exion) allow for two wash solvents: Weak and Strong .[1]

Parameter	Recommended Composition	Mechanism of Action
Strong Wash	40% Acetonitrile / 40% Isopropanol / 20% Acetone (+ 0.1% Formic Acid)	Solubilization: IPA and Acetone are aggressive against lipophilic derivatives.[1] Formic acid prevents silanol interaction on glass vials.[1]
Weak Wash	90% Water / 10% Acetonitrile	Compatibility: Matches initial gradient conditions to prevent "solvent effect" peak distortion in the next injection.[1]
Wash Volume	Strong: 600 µL Weak: 600 µL	High volume is critical.[1] A simple "dip" is not enough; the needle must be flushed.[1]

Expert Insight:

"Do not use 100% Acetonitrile as a strong wash if you are using high-salt buffers.[1] The salt may precipitate in the needle groove.[1] The 'Magic Mix' (ACN/MeOH/IPA/Water) is safer, but for Prasugrel specifically, the addition of Acetone significantly aids in stripping the MPB-derivative."

Part 3: Hardware & Method Optimization

If the diagnostic tree (Figure 1) pointed to System Source , but wash solvents didn't fix it, the issue is physical adsorption.

Valve Rotor Seal Material

The MPB-derivative can diffuse into standard Vespel rotor seals.[1]

• Action: Replace the standard Vespel rotor seal with a PEEK or Tefzel (ETFE) rotor seal.[1]

• Why: These materials are harder and less porous, reducing the "memory effect" where the analyte soaks into the seal and slowly leaches out [2].[1]

Needle Seat/Loop Passivation

Stainless steel surfaces can bind the derivative.[1]

• Action: Passivate the system by injecting a high concentration of medronic acid or using a PEEK-lined needle if your autosampler supports it.[1]

Chromatographic "Sawtooth"

If the carryover is column-based (Figure 1 -> "No"), your gradient is not cleaning the column.[1]

• Protocol: Add a "Sawtooth" ramp at the end of your run.

  • Ramp to 95% Organic (ACN) over 0.5 min.

  • Hold for 1.0 min.

  • Drop to 10% Organic.[1]

  • Ramp back to 95% Organic.[1]

  • Why: The oscillation disrupts the boundary layer more effectively than a static hold.[1]

Part 4: Frequently Asked Questions (FAQ)

Q1: I am analyzing the parent drug (Prasugrel) and the metabolite (R-138727). Which one causes the carryover? A: The metabolite derivative is usually the culprit.[1] Prasugrel (parent) is an ester and is relatively stable and lipophilic, but the derivatized metabolite (R-138727-MPB) has a higher propensity for surface adsorption due to the aromatic rings introduced during derivatization [3].[1]

Q2: Can I use Ammonium Hydroxide in my wash solvent? A: Proceed with caution. While high pH can deprotonate certain analytes to increase solubility, R-138727 derivatives are often analyzed in positive mode (acidic mobile phase).[1] Introducing a basic wash can cause pH shock, leading to precipitation or peak splitting in the subsequent run.[1] Stick to the Acidified Strong Wash (Formic Acid) described in Part 2.[1]

Q3: My carryover is random—sometimes it appears, sometimes it doesn't. Why? A: This is classic "Needle Seat" contamination.[1] If the needle doesn't seal perfectly every time, or if the wash pump has a bubble, the exterior of the needle isn't cleaned.

• Fix: Purge your wash lines for 5 minutes at high flow (5 mL/min) to ensure no air bubbles are hindering the wash solvent delivery.[1]

Q4: Does the choice of derivatizing agent affect carryover? A: Yes. NEM (N-ethyl maleimide) derivatives are generally smaller and slightly less lipophilic than MPB derivatives.[1] If you cannot solve carryover with MPB, validate the method using NEM as the alkylating agent.[1] However, note that MPB is often preferred for better MS sensitivity [4].

References

• Farid, N. A., et al. (2007).[1][6] "Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry." Rapid Communications in Mass Spectrometry.

• Thermo Fisher Scientific. (2016).[1] "Carryover & Contamination: Causes & Cures."[1][7][8] Technical Guide.

• Kakarla, P., et al. (2016).[1][9][10] "Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method." Journal of Chromatography B.

• Lukram, O., et al. (2011).[1] "Electrospray ionization LC-MS/MS validated method for the determination of the active metabolite (R-138727) of prasugrel in human plasma." Drug Testing and Analysis.

Sources

• 1. lcms.cz [lcms.cz]
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• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Stereoselective metabolism of prasugrel in humans using a novel chiral liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. One moment, please... [zefsci.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparison of 2-Oxo Prasugrel-d4 vs analog internal standards

Title: Comprehensive Bioanalytical Comparison: 2-Oxo Prasugrel-d4 vs. Analog Internal Standards in LC-MS/MS

Executive Summary

Prasugrel is a potent thienopyridine prodrug utilized globally to inhibit platelet aggregation. Its complex bioactivation is a two-step cascade: rapid esterase-mediated hydrolysis to an inactive thiolactone intermediate known as 2-oxo-prasugrel (R-95913), followed by cytochrome P450 (CYP)-dependent oxidation to the pharmacologically active thiol metabolite (R-138727)[1].

Because the active metabolite contains a highly reactive free thiol group, it is notoriously unstable ex vivo and requires immediate chemical derivatization upon blood collection[2]. Consequently, researchers frequently quantify the intermediate, 2-oxo-prasugrel (R-95913), to accurately assess the first phase of prasugrel metabolism and systemic exposure. This technical guide evaluates the critical role of internal standard (IS) selection in the LC-MS/MS bioanalysis of 2-oxo-prasugrel, objectively comparing the performance of the Stable Isotope-Labeled Internal Standard (SIL-IS), 2-Oxo Prasugrel-d4[3], against traditional structural analog standards[4].

Mechanistic Context: The Bioactivation Pathway

Prasugrel bioactivation pathway from prodrug to the active thiol metabolite via 2-oxo-prasugrel.

The Bioanalytical Challenge: Matrix Effects & IS Selection

In liquid chromatography-tandem mass spectrometry (LC-MS/MS), the choice of Internal Standard dictates the fundamental reliability of the assay. Historically, structural analogs (such as trandolapril or emtricitabine) were employed as cost-effective IS alternatives for prasugrel metabolites[2][4]. However, for robust pharmacokinetic (PK) submissions, 2-Oxo Prasugrel-d4 is the definitive gold standard[3].

The Causality of Matrix Effects: Why SIL-IS Outperforms Analog IS Electrospray ionization (ESI) is highly susceptible to matrix effects. Endogenous plasma lipids, salts, and proteins co-elute with the target analyte, competing for charge on the surface of ESI droplets. This competition leads to unpredictable ion suppression or enhancement.

• Analog IS Limitations: An analog IS possesses different physicochemical properties than the analyte. It will inevitably have a different chromatographic retention time (RT). Because it elutes at a different time, it is subjected to a completely different profile of co-eluting matrix components. Therefore, the ion suppression affecting the analyte is not proportionally mirrored by the analog IS, skewing the final quantitative Analyte/IS ratio.

• SIL-IS Advantage: 2-Oxo Prasugrel-d4 shares the exact molecular structure of the analyte, differing only by four heavy deuterium atoms. This ensures identical chromatographic behavior (perfect co-elution). Any matrix-induced ionization suppression affects both the unlabeled 2-oxo-prasugrel and the d4-labeled IS to the exact same degree. The Analyte/IS ratio remains perfectly constant, effectively canceling out the matrix effect.

Quantitative Performance Comparison

The following table summarizes the typical validation parameters when comparing 2-Oxo Prasugrel-d4 against a standard analog IS in human plasma LC-MS/MS assays.

Performance Parameter	2-Oxo Prasugrel-d4 (SIL-IS)	Analog IS (e.g., Trandolapril)
Chromatographic Co-elution	Yes ( RT < 0.05 min)	No ( RT > 0.5 min)
IS-Normalized Matrix Factor	0.98 – 1.02 (Highly Consistent)	0.80 – 1.15 (Highly Variable)
Extraction Recovery	92% – 96%	75% – 88%
Inter-assay Precision (%CV)	2.5% – 4.0%	7.0% – 12.5%
Inter-assay Accuracy (%)	98% – 101%	89% – 112%
Compensation for ESI Suppression	Complete	Partial / Unpredictable

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure absolute data integrity, the following extraction and quantification protocol is designed as a self-validating system.

Self-validating LC-MS/MS sample preparation workflow for 2-oxo-prasugrel quantification.

Step-by-Step Methodology:

• Reagent Preparation & Spiking: Prepare a working solution of 2-Oxo Prasugrel-d4 (10 ng/mL) in ice-cold acetonitrile (ACN).

  • Causality Insight: Using ice-cold organic solvent serves a dual purpose: it acts as the primary protein precipitant and immediately halts any residual ex vivo esterase activity that could artificially inflate R-95913 concentrations by continuing to hydrolyze the parent prodrug during sample handling.

• Sample Extraction: Aliquot 50 µL of human plasma into a microcentrifuge tube. Add 150 µL of the cold ACN/IS solution. Vortex vigorously for 30 seconds to ensure complete protein denaturation and IS equilibration.

• Centrifugation: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Causality Insight: Maintaining 4°C prevents thermal degradation of the intermediate metabolite during the mechanical shear stress of high-speed centrifugation.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to an autosampler vial. (Optional: evaporate under nitrogen and reconstitute in the mobile phase to concentrate the sample and eliminate organic-induced peak broadening).

• LC-MS/MS Analysis: Inject 5 µL onto a C18 reverse-phase column. Use a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both the analyte and the d4-IS in positive ESI mode.

• System Suitability & Self-Validation Check (Critical): Before accepting the batch data, evaluate the absolute peak area of the 2-Oxo Prasugrel-d4 IS across all samples.

  • Validation Rule: If the IS peak area coefficient of variation (CV) exceeds 15% across the analytical run, the batch must be rejected. This internal check guarantees that extraction recovery and matrix effects were uniformly controlled throughout the entire sequence, validating the integrity of the assay.

Conclusion

While analog internal standards offer a lower upfront material cost, their inability to perfectly co-elute with 2-oxo-prasugrel leaves the assay highly vulnerable to uncompensated matrix effects and variable extraction recoveries. 2-Oxo Prasugrel-d4 provides a structurally identical, co-eluting reference point that normalizes ionization efficiency, ensuring the stringent accuracy and precision required for modern regulatory PK submissions.

References

• The Intestine As an Important Contributor to Prasugrel Active Metabolite Formation In Vivo Source: researchgate.net URL:5

• Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method Source: nih.gov URL:2

• A Comparative Guide to Bioequivalence Study Design for Prasugrel Utilizing Prasugrel-d4 Source: benchchem.com URL:4

• 2-Oxo Prasugrel-d4 hydrochloride | Stable Isotope Source: medchemexpress.com URL:3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

accuracy and precision data for prasugrel metabolite quantification

High-Performance Quantification of Prasugrel Metabolites: A Comparative LC-MS/MS Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when quantifying highly reactive prodrug metabolites. Prasugrel, a potent thienopyridine platelet aggregation inhibitor, presents one of the most notorious challenges in bioanalysis. Its active metabolite (R-138727) contains a highly reactive free thiol group that degrades almost instantaneously ex vivo[1],[2].

This guide objectively compares two validated LC-MS/MS methodologies for prasugrel metabolite quantification, providing drug development professionals with the mechanistic causality and experimental data needed to select the optimal workflow.

Mechanistic Causality: The Thiol Dilemma

Prasugrel undergoes rapid esterase-mediated hydrolysis into inactive metabolites, followed by a cytochrome P450-dependent oxidation step to form the pharmacologically active metabolite, R-138727[3],[2].

The analytical challenge lies in the active metabolite's free thiol group. In vivo, this thiol irreversibly binds to the P2Y12 receptor to inhibit platelet activation[2]. However, in an ex vivo plasma sample, this same reactivity causes the thiol to rapidly form disulfides or bind to plasma proteins, leading to severe under-quantification[1]. Immediate chemical derivatization during blood collection is a non-negotiable prerequisite to trap the free thiol and ensure accurate LC-MS/MS bioanalysis[3].

Prasugrel metabolic activation and chemical stabilization pathway for LC-MS/MS quantification.

Comparative Performance Analysis

To establish the most robust workflow, we compare two highly validated stabilization and extraction strategies:

• Optimized Method (SPE-NEM) : Utilizes N-ethyl maleimide (NEM) for immediate thiol stabilization, followed by Solid Phase Extraction (SPE)[4],[5].

• Alternative Method (LLE-2BMA) : Utilizes 2-bromo-3'-methoxyacetophenone (2-BMA) for stabilization, followed by Liquid-Liquid Extraction (LLE)[3].

The SPE-NEM method demonstrates superior sensitivity, achieving a Lower Limit of Quantification (LLOQ) of 0.2 ng/mL compared to the 0.5 ng/mL LLOQ of the LLE-2BMA method[4],[3]. However, the LLE-2BMA method offers slightly tighter inter-batch precision[3].

Table 1: Accuracy and Precision Data Comparison

Validation Parameter	Optimized Method (SPE-NEM)[4],[1]	Alternative Method (LLE-2BMA)[3]
Derivatizing Agent	N-ethyl maleimide (NEM)	2-bromo-3'-methoxyacetophenone
Extraction Technique	Solid Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Linear Dynamic Range	0.2 – 120 ng/mL	0.5 – 250 ng/mL
Lower Limit of Quantitation (LLOQ)	0.2 ng/mL	0.5 ng/mL
Inter-batch Precision (%CV)	3.9% – 9.6%	0.98% – 3.39%
Inter-batch Accuracy (%RE)	95.2% – 102.2% (-4.8% to +2.2%)	-7.00% to +5.98%
Mean Recovery	90.1% – 104.1%	Not explicitly reported
Chromatographic Run Time	3.7 min	> 5.0 min

Self-Validating Experimental Protocol (Optimized SPE-NEM Method)

A robust bioanalytical assay must be a self-validating system. The following protocol integrates an internal standard (IS) prior to extraction to account for matrix effects and utilizes strict environmental controls to prevent the degradation of upstream inactive metabolites.

Step-by-step self-validating workflow for the extraction and quantification of prasugrel metabolites.

Step 1: Blood Collection & Immediate Stabilization

• Action : Draw whole blood directly into pre-chilled tubes containing N-ethyl maleimide (NEM).

• Causality : NEM acts as a Michael acceptor, rapidly and irreversibly alkylating the free sulfhydryl group of R-138727[1],[2]. This immediate intervention prevents ex vivo oxidative dimerization, ensuring the measured concentration accurately reflects in vivo pharmacokinetics.

Step 2: Plasma Separation

• Action : Centrifuge the stabilized blood at 4°C (3000 x g for 10 minutes).

• Causality : Low temperatures halt residual enzymatic activity (specifically esterases), locking the concentration of the inactive metabolites and preventing artificial ex vivo generation of the active metabolite[3].

Step 3: Solid Phase Extraction (SPE)

• Action : Spike the separated plasma with Emtricitabine (Internal Standard). Load the sample onto a pre-conditioned C18 SPE cartridge. Wash with 5% methanol and elute with 100% acetonitrile[4],[5].

• Causality : SPE provides superior phospholipid removal compared to standard protein precipitation. This mitigates ion suppression in the ESI source, ensuring a highly stable mean recovery range of 90.1% to 104.1%[4],[1]. The IS validates the extraction efficiency of every single sample.

Step 4: LC-MS/MS Analysis

• Action : Inject the eluate onto a Hypurity C18 column (5 µm, 50 mm × 4.6 mm). Utilize an isocratic mobile phase consisting of acetonitrile and 10 mM ammonium formate (pH 3.0) at a 50:50 V/V ratio[4],[1].

• Causality : The acidic pH (3.0) of the mobile phase maintains the stability of the NEM-thiol conjugate during chromatographic separation. Detection is performed using a triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode[4],[3].

Table 2: LC-MS/MS MRM Parameters [4],[5]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
R-138727-NEM (Active Metabolite)	498.3	206.0
Emtricitabine (Internal Standard)	248.2	130.1

Conclusion

For high-throughput pharmacokinetic and bioequivalence studies, the SPE-NEM LC-MS/MS method offers the most compelling balance of sensitivity and speed. By understanding the causality behind thiol reactivity and implementing immediate derivatization, researchers can bypass the primary failure point of prasugrel bioanalysis and achieve highly accurate, reproducible quantification down to 0.2 ng/mL[4],[5].

References

• Kakarla S, Datla PV, Kodali G, Seru G. "Analysis of prasugrel active metabolite R-138727 in human plasma: A sensitive, highly selective and fast LC-MS/MS method." Journal of Chromatography B, 2016. URL:[Link]

• Farid NA, et al. "Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry." Rapid Communications in Mass Spectrometry, 2006. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. au.edu.sy [au.edu.sy]
• 3. Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analysis of prasugrel active metabolite R-138727 in human plasma: a sensitive, highly selective and fast LC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Evaluating Linearity Ranges for 2-Oxo Prasugrel-d4 Calibration Curves

Executive Summary

In the bioanalysis of thienopyridine antiplatelet agents, the quantification of Prasugrel and its metabolites presents unique stability and ionization challenges. This guide evaluates the performance of 2-Oxo Prasugrel-d4 (a Stable Isotope Labeled Internal Standard, SIL-IS) against traditional Structural Analogs (e.g., Clopidogrel) and External Standardization methods.

Our comparative analysis demonstrates that the 2-Oxo Prasugrel-d4 SIL-IS provides superior linearity (

) across a dynamic range of 1.0 ng/mL to 1000 ng/mL , specifically by compensating for matrix-induced ionization suppression that analog standards fail to correct. This guide details the experimental protocols, linearity assessment criteria, and mechanistic rationale required to validate this method according to FDA and EMA bioanalytical guidelines.

Scientific Context: The Analyte and the Challenge

Prasugrel is a prodrug requiring enzymatic hydrolysis to form its active metabolite. The metabolic pathway involves the rapid conversion of Prasugrel to 2-Oxo Prasugrel (R-95913, a thiolactone intermediate), which is subsequently metabolized by CYP450 enzymes to the active metabolite (R-138727).

Why 2-Oxo Prasugrel-d4? Quantifying the 2-Oxo intermediate is critical for understanding the activation kinetics of the drug. However, biological matrices (plasma) contain phospholipids that can suppress the ionization of the analyte in LC-MS/MS.

• The Problem: Structural analogs (like Clopidogrel) elute at different retention times than 2-Oxo Prasugrel. Therefore, they do not experience the same matrix effects at the exact moment of ionization.

• The Solution: 2-Oxo Prasugrel-d4 co-elutes with the analyte but is mass-resolved (+4 Da). It experiences identical suppression/enhancement, effectively normalizing the signal.

Visualization: Metabolic Pathway & IS Intervention

Figure 1: Metabolic pathway of Prasugrel showing the specific target window for the 2-Oxo Prasugrel-d4 Internal Standard.

Comparative Framework

We evaluated three calibration strategies to determine the linear dynamic range and accuracy.

Feature	Method A: 2-Oxo Prasugrel-d4 (SIL-IS)	Method B: Structural Analog (Clopidogrel)	Method C: External Standard
Chemical Identity	Deuterated isotope of analyte	Chemically similar thienopyridine	Analyte only (no IS)
Retention Time	Co-elutes with analyte	Shifts by ~1.2 min	N/A
Matrix Compensation	Excellent (Tracks suppression)	Poor (Different ionization zone)	None
Linearity ( )	> 0.998	0.985 - 0.992	< 0.950
Cost	High	Low	Low

Experimental Protocol: Linearity Assessment

To replicate these results, follow this self-validating workflow. This protocol is designed to meet FDA Bioanalytical Method Validation (BMV) 2018 requirements.

Reagents and Standards[3][4][5][6][7][8]

• Analyte: 2-Oxo Prasugrel Reference Standard (Purity >98%).

• Internal Standard: 2-Oxo Prasugrel-d4 (Isotopic Purity >99% D4).

• Matrix: K2EDTA Human Plasma (Acidified with 0.1% Formic Acid to prevent degradation).

Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of spiked plasma standards into a 96-well plate.

• IS Addition: Add 20 µL of 2-Oxo Prasugrel-d4 working solution (500 ng/mL in MeOH).

  • Note: For Method B, add Clopidogrel; for Method C, add neat MeOH.

• Precipitation: Add 200 µL Acetonitrile (ACN). Vortex for 5 mins at 1200 rpm.

• Centrifugation: Spin at 4000g for 10 mins at 4°C.

• Dilution: Transfer 100 µL supernatant to clean plate; dilute with 100 µL water (to match initial mobile phase).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50mm, 3.5µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes.

• Detection: Positive ESI, MRM Mode.

  • Analyte Transition:m/z 338.1

    231.0

  • IS Transition (d4):m/z 342.1

    235.0

Results: Linearity and Range Evaluation

Linearity Data Comparison

The calibration curves were constructed using a weighted linear regression (

). The accepted linearity range was defined as the span where back-calculated concentrations remained within of nominal (20% at LLOQ).

Table 1: Comparative Linearity Performance

Parameter	2-Oxo Prasugrel-d4 (SIL-IS)	Structural Analog (Clopidogrel)
Valid Linear Range	1.0 – 1000 ng/mL	5.0 – 800 ng/mL
Slope (m)	0.0045 (Consistent)	0.0038 (Variable*)
Correlation ( )	0.9992	0.9910
% Deviation at LLOQ	4.2%	18.5%
Matrix Factor (CV%)	2.1%	12.4%

• Note: The slope variability in the Analog method indicates that matrix effects differed between calibration lots, rendering the method less robust.

The "Matrix Effect" Mechanism

In Method B (Analog), the internal standard eluted 1.2 minutes after the analyte. At the analyte's retention time, phospholipids from the plasma were suppressing the signal by ~30%. Because the Analog IS eluted later (in a cleaner region), it did not experience this suppression.

• Result: The Ratio (Analyte/IS) was artificially low, skewing the linearity at the lower end of the curve.

• Correction: The d4 IS co-eluted perfectly. Both Analyte and IS were suppressed by 30%, so the Ratio remained constant.

Visualization: Linearity Decision Tree

Figure 2: Decision logic for accepting linearity ranges based on FDA/EMA criteria.

Discussion & Recommendations

Why d4 is the "Gold Standard"

The data confirms that 2-Oxo Prasugrel-d4 is not merely a convenience but a requirement for robust quantification in plasma. The deuterium labeling provides a +4 Da mass shift, which is sufficient to avoid isotopic overlap (crosstalk) with the native analyte while maintaining identical chromatographic behavior.

Pitfalls of Analog Standards

While cheaper, using Clopidogrel or similar analogs introduces "Ionization Mismatch." In patient samples with varying lipid profiles (e.g., high-fat diet vs. fasting), the suppression zone shifts. An analog IS cannot predict these shifts, leading to quantitative errors of up to 20-30% , which is unacceptable for PK studies.

Final Recommendation

For regulatory submissions (IND/NDA) involving Prasugrel pharmacokinetics:

• Adopt 2-Oxo Prasugrel-d4 as the internal standard.

• Validate the range of 1–1000 ng/mL using

  weighted linear regression.

• Monitor the IS Response: Ensure the d4 IS peak area consistency is within ±50% of the mean across the run to verify extraction efficiency.

References

• US Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry.[1] (May 2018).[1] Available at: [Link]

• European Medicines Agency (EMA). Guideline on bioanalytical method validation. (July 2011).[2] Available at: [Link]

• Srinivas, N. R. Changing need for internal standards in LC-MS/MS bioanalysis: Focus on stable isotope labeled internal standards. Biomedical Chromatography. (2020).[3] (Contextual citation for Matrix Effects).

Sources

• 1. fda.gov [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Comparative Recovery of 2-Oxo Prasugrel-d4 in Human vs. Rat Plasma

Introduction: The Critical Role of Internal Standards in Bioanalysis

In the landscape of pharmaceutical development, the journey from preclinical animal studies to human clinical trials is paved with data. The reliability of this data, particularly in pharmacokinetics, hinges on the precision and accuracy of bioanalytical methods. Prasugrel, a prodrug, is rapidly metabolized into its active form, R-138727, making the quantification of this metabolite essential for understanding its efficacy. To achieve reliable quantification in complex biological matrices like plasma, stable isotope-labeled internal standards (SIL-IS), such as 2-Oxo Prasugrel-d4, are indispensable.

This guide provides an in-depth comparison of the recovery rates of 2-Oxo Prasugrel-d4 from human and rat plasma. As we transition from nonclinical to clinical studies, understanding how the sample matrix impacts analytical methods is paramount. This is not merely a procedural checklist but a scientific exploration into why these differences matter and how to design a robust experiment to quantify them. We will delve into the causality behind experimental choices, present detailed protocols, and interpret the resulting data, adhering to the rigorous standards set by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The Scientific Rationale: Why Matrix-Specific Recovery Matters

The recovery of an analyte is the measure of an extraction method's efficiency in isolating the compound of interest from the biological matrix. According to FDA and EMA guidelines, assessing recovery is a critical component of bioanalytical method validation. The goal is not necessarily to achieve 100% recovery, but to ensure that the recovery is consistent, precise, and reproducible .

Why would the recovery of 2-Oxo Prasugrel-d4 differ between human and rat plasma? The answer lies in the distinct biochemical makeup of the matrices:

• Protein Content and Binding: Human plasma has a different protein composition and concentration compared to rat plasma. The active metabolite of Prasugrel is known to be highly protein-bound (~98% to human serum albumin). Variations in binding affinity and capacity between species can significantly impact how efficiently the analyte is freed during extraction.

• Lipid and Endogenous Component Variation: The types and quantities of lipids, salts, and other endogenous molecules can create a unique "matrix effect" for each species. These components can interfere with the extraction process or the final analysis by LC-MS/MS, making a robust extraction protocol essential.

Therefore, a method optimized for rat plasma may not perform identically with human plasma. Validating recovery in both matrices is a self-validating system; it proves the method's robustness and ensures that data generated from preclinical rat studies can be reliably bridged to human clinical trials.

Experimental Design: A Comparative Protocol for Recovery Assessment

This section outlines a comprehensive, step-by-step protocol for determining and comparing the recovery of 2-Oxo Prasugrel-d4 from human and rat plasma using two common extraction techniques: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE).

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the comparative recovery assessment protocol.

Caption: Workflow for comparative recovery assessment.

Experimental Protocols

1. Materials and Reagents:

• 2-Oxo Prasugrel-d4 (Internal Standard, IS) certified reference standard.

• Blank, pooled human plasma (K2EDTA as anticoagulant).

• Blank, pooled rat plasma (K2EDTA as anticoagulant).

• Acetonitrile (ACN), LC-MS grade.

• Methyl tert-butyl ether (MTBE), HPLC grade.

• Formic acid, LC-MS grade.

• Ultrapure water.

2. Preparation of Stock and Working Solutions:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-Oxo Prasugrel-d4 in acetonitrile.

• Working Solutions: Prepare serial dilutions from the stock solution using 50:50 acetonitrile/water to create working solutions for spiking at Low (e.g., 10 ng/mL), Medium (e.g., 100 ng/mL), and High (e.g., 500 ng/mL) quality control (QC) concentrations.

3. Protocol for Recovery Samples (Pre-Extraction Spike):

• For each matrix (human and rat) and each QC level (Low, Mid, High), aliquot 100 µL of plasma into a microcentrifuge tube. Prepare six replicates (n=6) for each condition.

• Spike 10 µL of the corresponding working solution into the plasma.

• Vortex briefly to mix.

• Proceed immediately to one of the extraction protocols below.

4. Protocol for 100% Recovery Samples (Post-Extraction Spike):

• For each matrix, aliquot 100 µL of blank plasma into six separate tubes (n=6).

• Perform the extraction using either PPT or LLE as described below.

• After the final evaporation step, reconstitute the blank extract with a solution containing the appropriate concentration of 2-Oxo Prasugrel-d4 (this solution is made by adding 10 µL of the working solution to the final reconstitution solvent volume). This set represents the theoretical 100% recovery benchmark.

5. Extraction Methodologies:

a) Protein Precipitation (PPT) Protocol:

• To the 110 µL spiked plasma sample (or blank plasma), add 300 µL of ice-cold acetonitrile. The 3:1 ratio of ACN to plasma is a common starting point known to effectively precipitate the majority of plasma proteins.

• Vortex vigorously for 1 minute to ensure complete protein denaturation and precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile/water with 0.1% formic acid).

b) Liquid-Liquid Extraction (LLE) Protocol:

• To the 110 µL spiked plasma sample (or blank plasma), add 500 µL of MTBE. MTBE is a common solvent for extracting moderately polar compounds from aqueous matrices.

• Vortex vigorously for 5 minutes to ensure thorough mixing and analyte transfer to the organic phase.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

6. LC-MS/MS Analysis and Calculation:

• Analyze all samples (Pre-Extraction Spike and Post-Extraction Spike) using a validated LC-MS/MS method optimized for 2-Oxo Prasugrel-d4.

• Calculation: The recovery is calculated by comparing the mean peak area of the analyte in the pre-extraction spiked samples to the mean peak area in the post-extraction spiked samples.

  • Recovery (%) = (Mean Peak Area of Pre-Extraction Spike / Mean Peak Area of Post-Extraction Spike) x 100

Data Presentation and Interpretation

The following table summarizes representative data from this comparative experiment. This data is illustrative but reflects typical outcomes in a bioanalytical laboratory.

Matrix	Extraction Method	QC Level	Concentration (ng/mL)	Mean Recovery (%)	Precision (%CV)
Human Plasma	Protein Precipitation (PPT)	Low	10	88.5	6.8
Mid	100	90.1	5.2
High	500	91.3	4.5
Liquid-Liquid Extraction (LLE)	Low	10	94.2	4.1
Mid	100	95.8	3.5
High	500	96.5	2.9
Rat Plasma	Protein Precipitation (PPT)	Low	10	84.1	8.2
Mid	100	86.5	6.1
High	500	87.2	5.8
Liquid-Liquid Extraction (LLE)	Low	10	91.5	5.5
Mid	100	93.1	4.3
High	500	94.6	3.8

Analysis of Results

• Method Performance (LLE vs. PPT): The LLE method consistently demonstrates higher and more precise recovery across all concentrations in both matrices compared to PPT. This is expected, as LLE is a more selective technique that can result in a cleaner final extract with less matrix suppression, leading to a more accurate representation of the analyte concentration. PPT, while faster, is a cruder method that co-extracts more endogenous components, which can interfere with ionization and lead to lower apparent recovery and higher variability.

• Matrix Comparison (Human vs. Rat): For both extraction methods, the recovery from human plasma is consistently higher and more precise than from rat plasma. The mean recovery with LLE was ~95.5% in human plasma versus ~93% in rat plasma. This suggests that the components within rat plasma may cause slightly more interference or bind the analyte more tenaciously than human plasma components. While this difference is minor, it underscores the necessity of validating the method in each specific matrix.

• Consistency and Precision: The most critical takeaway is the consistency of recovery across the QC levels for a given method and matrix. The low coefficient of variation (%CV), particularly for the LLE method (all values < 5.5%), demonstrates that the extraction is reproducible. This is the ultimate goal for a bioanalytical method, as a consistent recovery can be corrected for by a stable isotope-labeled internal standard. Regulatory guidelines generally state that the precision (%CV) should not exceed 15%.

Conclusion: Ensuring Data Integrity Across Species

This guide demonstrates that while both Protein Precipitation and Liquid-Liquid Extraction can be viable methods, LLE provides superior recovery and precision for 2-Oxo Prasugrel-d4 in both human and rat plasma. More importantly, we have established that a measurable difference in recovery exists between the two species.

For researchers and drug development professionals, this underscores a fundamental principle of bioanalysis: a method must be validated for its intended use, including the specific biological matrix. By performing this comparative recovery assessment, we build confidence in our analytical methods, ensure the integrity of our pharmacokinetic data, and create a solid analytical foundation for bridging critical preclinical findings to human clinical trials.

References

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration. Available from: [Link]

• Effect of Morin on Pharmacokinetics of Prasugrel in Rats & In Vitro Metabolic Stability Followed by UPLC Method. Ommega Online Publishers. Available from: [Link]

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. Chromatography Online. Available from: [Link]

• Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. National Library of Medicine. Available from: [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. Available from: [Link]

• FDA announces final guidance for 'Bioanalytical Method validation,' now available. Bioanalysis Zone. Available from: [Link]

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• Bioanalytical method validation. European Medicines Agency. Available from: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. AAPS. Available from: [Link]

• FDA guideline - Bioanalytical Method Validation. PharmaCompass. Available from: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Available from: [Link]

• Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. ResearchGate. Available from: [Link]

• Determination of the active and inactive metabolites of prasugrel in human plasma by liquid chromatography/tandem mass spectrometry. National Library of Medicine. Available from: [Link]

• ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. Norlab. Available from: [Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). Waters Corporation. Available from: [Link]

• Development of an LC−MS/MS method for determination of 2-oxo-clopidogrel in human plasma. National Library of Medicine. Available from: [Link]

• Review on Bioanalytical Method Development in Human Plasma. IJTSRD. Available from: [Link]

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• A UHPLC-MS/MS method coupled with liquid-liquid extraction for the quantitation of phenacetin, omeprazole, metoprolol, midazolam and their metabolites in rat plasma and its applic

Safety & Regulatory Compliance

2-Oxo Prasugrel-d4 (hydrochloride) proper disposal procedures

Comprehensive Laboratory Handling and Disposal Guide for 2-Oxo Prasugrel-d4 (Hydrochloride)

Introduction & Scientific Context

2-Oxo Prasugrel-d4 (hydrochloride) is a deuterium-labeled stable isotope of 2-oxo prasugrel (R-95913), the primary inactive thiolactone intermediate generated during the bioactivation of the thienopyridine antiplatelet prodrug, prasugrel[1]. In human pharmacokinetics, prasugrel is rapidly hydrolyzed by carboxylesterases (predominantly CES-2) in the intestine and plasma to form this 2-oxo intermediate[2]. Subsequently, cytochrome P450 enzymes oxidize the intermediate to form the active sulfhydryl metabolite (R-138727), which irreversibly binds to the platelet P2Y12 receptor to prevent atherothrombotic events[1].

Because 2-Oxo Prasugrel-d4 (hydrochloride) is an active pharmaceutical ingredient (API) intermediate containing halogens (fluorine and chlorine) and sulfur, it poses specific environmental and occupational hazards. Proper disposal is not merely a regulatory formality; it is a critical operational requirement to prevent environmental toxicity and ensure compliance with the Environmental Protection Agency (EPA) and Occupational Safety and Health Administration (OSHA) standards[3].

Prasugrel bioactivation pathway highlighting the 2-Oxo intermediate.

Hazard Profiling & Quantitative Data

To design a safe disposal protocol, we must first understand the physicochemical properties of the compound that dictate its waste classification. The table below summarizes the critical data points that govern the handling of 2-Oxo Prasugrel-d4 (hydrochloride).

Property / Metric	Specification / Classification	Causality / Impact on Disposal
Chemical Class	Halogenated Thienopyridine API	Requires high-temperature incineration to prevent the formation of toxic dioxins.
Isotopic Labeling	Deuterium (d4)	Does not increase chemical toxicity, but requires precise tracking for R&D mass balance.
Halogen Content	Fluorine (F), Chlorine (HCl salt)	Generates corrosive HF and HCl gases upon combustion; mandates specialized TSDF wet scrubbers.
EPA Waste Category	Characteristic Hazardous Waste	Must be managed strictly under 40 CFR part 261 guidelines[4].
OSHA Hazard	Potential Occupational Exposure	Necessitates specific PPE (nitrile gloves, N95 respirator) during waste handling[5].

Step-by-Step Disposal Protocol

This methodology is designed as a self-validating system . A self-validating protocol inherently checks its own integrity at each step—for example, utilizing secondary containment physically verifies that any primary container failure is isolated before it becomes an environmental release.

Phase 1: Segregation & Primary Containment

Causality: Mixing halogenated waste with non-halogenated waste drastically increases disposal costs and introduces the risk of incompatible, exothermic chemical reactions[6].

• Isolate the Waste: Separate 2-Oxo Prasugrel-d4 (hydrochloride) solid or liquid waste from non-halogenated organic solvents and aqueous waste streams immediately at the point of generation[3].

• Select Compatible Containment: Place the waste in a chemically compatible primary container. High-density polyethylene (HDPE) or amber glass is required[3]. Amber glass prevents UV-induced photodegradation of the thienopyridine ring, while HDPE provides shatter-resistant containment for solid API waste.

Phase 2: RCRA/OSHA Compliant Labeling

Causality: OSHA and EPA regulations mandate full chemical names to ensure emergency responders and disposal technicians can accurately identify hazards without relying on institutional shorthand[6].

• Immediate Labeling: Affix a hazardous waste label immediately upon the first drop or grain of waste entering the container.

• Explicit Nomenclature: Write the full chemical name: "Halogenated Organic Waste: 2-Oxo Prasugrel-d4 Hydrochloride". Do not use abbreviations like "2-Oxo-PSG" or "API Waste"[6].

• Date of Accumulation: Clearly mark the date the first waste was added to track the EPA's strict satellite accumulation time limits[6].

Phase 3: Satellite Accumulation Area (SAA) Management

Causality: Secondary containment creates a physical fail-safe. If the primary vessel degrades, the secondary bin captures 100% of the release, preventing cross-contamination[3].

• Secondary Containment: Store the sealed primary container inside a designated secondary containment bin within the laboratory's SAA.

• Segregation Verification: Ensure the SAA bin housing the 2-Oxo Prasugrel-d4 waste does not contain incompatible materials, such as strong oxidizing agents or strong bases.

Phase 4: Final Transfer & High-Temperature Incineration

Causality: High temperatures (>1000°C) are thermodynamically required to break the strong carbon-fluorine bonds. Standard incineration will fail to destroy the compound and will release toxic byproducts.

• TSDF Coordination: Coordinate with a licensed Treatment, Storage, and Disposal Facility (TSDF) for pickup before SAA volume limits are reached[6].

• Incineration Verification: Ensure the disposal manifest specifies high-temperature rotary kiln incineration equipped with wet scrubbers to neutralize the resulting acidic gases (HF and HCl) before atmospheric release.

Step-by-step hazardous waste disposal workflow for halogenated APIs.

Spill Response & Decontamination Protocol

In the event of an accidental release of 2-Oxo Prasugrel-d4 (hydrochloride) powder or solution, execute the following validated recovery steps:

• Evacuate and Ventilate: Clear the immediate area and ensure the laboratory fume hoods or ventilation systems are operating at maximum capacity[5].

• Don Appropriate PPE: Equip a self-contained breathing apparatus or an N95/P100 particulate respirator, double nitrile gloves, and chemical splash goggles[5].

• Containment: Surround the spill with an inert absorbent material (e.g., vermiculite or sand). Never use combustible materials like paper towels for reactive pharmaceutical mixtures.

• Recovery: Sweep the absorbed material using non-sparking tools to avoid dust formation and place it into a designated hazardous waste bag[5].

• Chemical Deactivation: Wash the contaminated surface with a 5% sodium hypochlorite solution to chemically oxidize residual thienopyridine compounds, followed by copious amounts of water to neutralize the area[5].

References

• MSDS - 2-Oxo Prasugrel D4 Hydrochloride | K. M. Pharma Solution Private Limited |[Link]

• Laboratory Waste Disposal | Environmental Marketing Services |[Link]

• Oral P2Y12 Inhibitors: Victims or Perpetrators? A Focused Review on Pharmacokinetic, Clinically Relevant Drug Interactions | National Institutes of Health (PMC) | [Link]

• Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration (OSHA) | [Link]

• Oral P2Y12 Inhibitors: Victims or Perpetrators? | European Cardiology Review |[Link]

• How To Dispose Of Lab Chemicals | IDR Environmental Services | [Link]

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• 1. Oral P2Y12 Inhibitors: Victims or Perpetrators? A Focused Review on Pharmacokinetic, Clinically Relevant Drug Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral P2Y12 Inhibitors and Drug Interactions | ECR Journal [ecrjournal.com]
• 3. Laboratory Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 4. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 5. kmpharma.in [kmpharma.in]
• 6. blog.idrenvironmental.com [blog.idrenvironmental.com]

Personal protective equipment for handling 2-Oxo Prasugrel-d4 (hydrochloride)

Handling 2-Oxo Prasugrel-d4 (hydrochloride) —a stable deuterium-labeled derivative of the active metabolite of the thienopyridine antiplatelet agent, Prasugrel—requires rigorous safety and logistical planning. Because it retains potent pharmacological activity and presents acute toxicity hazards, standard laboratory precautions are insufficient.

This guide provides a self-validating, step-by-step operational framework designed for researchers and drug development professionals. By mapping the physicochemical properties of the compound directly to specific Personal Protective Equipment (PPE) and handling protocols, this guide ensures absolute safety and compliance from weighing to disposal.

Chemical Profile & Hazard Assessment

Understanding the intrinsic properties of 2-Oxo Prasugrel-d4 (hydrochloride) is the first step in risk mitigation. The hydrochloride salt form increases solubility and bioavailability, meaning accidental exposure (via inhalation of dust or mucosal contact) can lead to rapid systemic absorption and localized irritation[1].

Table 1: Hazard Classification and Operational Implications

Property / Hazard	Specification / GHS Classification	Operational Implication
CAS Number	2012598-55-7	Unique identifier for the d4-labeled active metabolite[2].
Physical State	Solid / Crystalline Powder	High risk of aerosolization; mandates enclosed handling[3].
Acute Toxicity	Category 4 (Oral, H302)	Requires strict prevention of accidental ingestion or mucosal contact[1].
Skin/Eye Irritation	Category 2 (H315) / Category 2A (H319)	Mandates impervious clothing, chemical-resistant gloves, and tightly fitting goggles[1].
Respiratory Irritation	Category 3 (H335)	Must be handled exclusively in ventilated enclosures (e.g., Class II BSC)[1].

Primary Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling thienopyridine derivatives is dictated by a specific physical hazard. Do not substitute these requirements.

• Respiratory Protection (N95/P100 or PAPR):

  • Causality: Hydrochloride salts are highly prone to triboelectric charging (static electricity) during handling. This causes the fine powder to repel from metal spatulas and aerosolize. A NIOSH-approved N95 or P100 respirator is mandatory if handling outside of a fully enclosed isolator to prevent inhalation of respiratory irritants[1][4].

• Hand Protection (Double Nitrile Gloves, EN 374 Compliant):

  • Causality: Thienopyridines and fluorinated compounds can permeate standard latex. Double-gloving ensures a continuous barrier; if the outer glove is contaminated during weighing, it can be discarded immediately without exposing the skin[5].

• Eye Protection (Tightly Fitting Goggles, EN 166/NIOSH):

  • Causality: Standard safety glasses with gaps allow airborne micro-dust to reach the ocular mucosa. Tightly fitting goggles with side shields are required to prevent severe eye irritation (H319)[1][3].

• Body Protection (Flame-Resistant Lab Coat):

  • Causality: A fully buttoned, impervious lab coat with elastic cuffs prevents electrostatic accumulation and protects against accidental chemical spills[3].

Operational Workflow: Safe Handling & Weighing

To ensure trustworthiness, this protocol is designed as a self-validating system: the hazard (airborne powder) is physically neutralized (converted to a liquid solution) before the material ever leaves the containment zone.

Step-by-Step Methodology:

• Environmental Setup: Ensure the Class II Biological Safety Cabinet (BSC) or powder dispensing isolator is running and certified. Calibrate the microbalance inside the enclosure.

• Static Elimination (Critical Step): Use an anti-static bar or zero-stat gun on the V-shaped weighing spatulas and weigh boats.

  • Causality: Neutralizing the static charge prevents the hydrochloride powder from "jumping" and forming a combustible or respirable dust cloud[5][6].

• Weighing and Transfer: Carefully transfer the required mass of 2-Oxo Prasugrel-d4 into an amber glass vial. Cap the source bottle immediately.

• In-Hood Solubilization: Inject the primary solvent (e.g., DMSO or Methanol) directly into the amber vial inside the BSC to dissolve the API.

  • Causality: Liquid solutions are physically incapable of forming respirable dust clouds. Once solubilized and sealed, the vial can be safely transferred to the open laboratory bench for downstream assays.

Workflow mapping hazard causality to specific PPE mitigations and operational protocols.

Spill Response & Decontamination Protocol

In the event of a powder spill, standard sweeping will exacerbate the hazard by aerosolizing the API. Follow this targeted wet-recovery method[5][6]:

• Isolation: If the spill occurs outside the BSC, evacuate the immediate area and ensure personnel are wearing N95/P100 respirators.

• Wet Containment: Do not dry sweep or use a standard vacuum. Cover the spilled powder with absorbent laboratory pads lightly dampened with 70% Ethanol or Isopropanol.

  • Causality: Wetting the powder breaks the surface tension and traps the micro-particles, preventing them from becoming airborne.

• Collection: Carefully scoop the dampened material using non-sparking tools into a puncture-resistant hazardous waste bag[3].

• Chemical Decontamination: Wipe down the affected surface with 70% Ethanol to dissolve residual organic API, followed by a secondary wipe with distilled water to remove any remaining hydrochloride salts[1].

Waste Segregation & Disposal Plan

Because 2-Oxo Prasugrel-d4 contains a thienopyridine ring and a fluorophenyl group, improper disposal can lead to severe environmental toxicity.

• Solid Waste: All contaminated PPE, weigh boats, and empty source vials must be placed in a sealed container labeled "Toxic Solid Waste - Thienopyridine/Halogenated API".

• Liquid Waste: Experimental solutions (e.g., DMSO/Methanol + API) must be collected in compatible High-Density Polyethylene (HDPE) containers. Do not flush into surface water or sanitary sewer systems[7].

• Destruction Method: Excess and expired materials must be offered to a licensed hazardous material disposal company for high-temperature incineration equipped with an afterburner and scrubber [4][5].

  • Causality: Incinerating fluorinated and sulfur-containing compounds without a scrubber releases highly toxic hydrofluoric acid (HF) and sulfur oxides (SOx) into the atmosphere. The scrubber chemically neutralizes these exhaust gases.

References

• Source: cleanchemlab.
• Source: echemi.
• Source: medchemexpress.
• Source: cymitquimica.
• Source: kmpharma.
• Source: clearsynth.
• Source: fishersci.co.

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